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Core Science & Biosynthesis

Foundational

Synthesis and Isolation of (2,2,3,3-Tetramethylcyclopropyl)methanamine: A Comprehensive Technical Guide

Strategic Overview & Chemical Significance The 2,2,3,3-tetramethylcyclopropyl motif is a highly specialized, sterically encumbered structural unit utilized in advanced medicinal chemistry and agrochemical development. It...

Author: BenchChem Technical Support Team. Date: March 2026

Strategic Overview & Chemical Significance

The 2,2,3,3-tetramethylcyclopropyl motif is a highly specialized, sterically encumbered structural unit utilized in advanced medicinal chemistry and agrochemical development. It is most notably recognized as a precursor for central nervous system (CNS) active compounds[1], highly selective human cannabinoid receptor type 2 (CB2R) radioligands (such as A-836339)[2], and synthetic opioids like 2,2,3,3-tetramethyl-cyclopropyl fentanyl (TMCPF)[3].

Synthesizing the primary amine derivative, (2,2,3,3-Tetramethylcyclopropyl)methanamine (CAS: 1269455-96-0 for the HCl salt)[4], requires navigating significant steric hindrance generated by the gem-dimethyl groups at the C2 and C3 positions of the cyclopropane ring. This whitepaper outlines a highly efficient, self-validating two-phase synthetic route: the amidation of 2,2,3,3-tetramethylcyclopropanecarboxylic acid followed by a potent hydride reduction.

Mechanistic Rationale & Causality (The "Why")

As a Senior Application Scientist, it is critical to understand that experimental success relies on the causality behind reagent selection, rather than merely following a recipe.

  • Activation via Oxalyl Chloride: Converting the sterically hindered carboxylic acid to an amide requires an aggressive but mild activation step. Oxalyl chloride, catalyzed by dimethylformamide (DMF), is chosen over thionyl chloride ( SOCl2​ ) or peptide coupling reagents (like EDC/HOBt). Oxalyl chloride reacts rapidly at low temperatures (0 °C to 20 °C), preventing thermally-induced ring-opening of the strained cyclopropane. Furthermore, the reaction is driven by the irreversible evolution of CO and CO2​ gases, providing a visual, self-validating indicator of reaction progress[5].

  • Hydride Reduction via LiAlH4​ : The conversion of the resulting primary amide to a primary amine is notoriously difficult due to the massive steric shielding provided by the four methyl groups adjacent to the carbonyl carbon. Standard catalytic hydrogenation is ineffective here. Lithium aluminum hydride ( LiAlH4​ ) provides a small, highly nucleophilic hydride capable of attacking the hindered carbonyl[6].

  • The Fieser Workup: LiAlH4​ reductions are notorious for producing unmanageable, gelatinous aluminum hydroxide emulsions during aqueous quenching. To ensure a self-validating and scalable protocol, the Fieser method ( n g LiAlH4​ n mL H2​O , n mL 15% NaOH , 3n mL H2​O ) is strictly employed. This specific stoichiometric ratio forces the aluminum salts to precipitate as a dense, white, easily filterable granular solid.

Quantitative Data & Material Properties

The following table summarizes the physicochemical properties and target metrics for the synthetic workflow.

CompoundRoleCAS NumberMolecular WeightPhysical StateTarget Yield
2,2,3,3-Tetramethylcyclopropanecarboxylic acid Starting Material15641-58-4142.20 g/mol White CrystalN/A
2,2,3,3-Tetramethylcyclopropanecarboxamide Intermediate55265-53-7141.21 g/mol White Solid> 90%
(2,2,3,3-Tetramethylcyclopropyl)methanamine Free BaseN/A127.23 g/mol Colorless Oil> 85%
(2,2,3,3-Tetramethylcyclopropyl)methanamine HCl Final Product1269455-96-0163.69 g/mol White Powder> 80%

Visualized Synthetic Workflow

SyntheticWorkflow SM 2,2,3,3-Tetramethylcyclopropanecarboxylic acid (CAS: 15641-58-4) COCl Acid Chloride Intermediate (In situ) SM->COCl Oxalyl Chloride, DMF (cat.) CH2Cl2, 0 °C to 20 °C Amide 2,2,3,3-Tetramethylcyclopropanecarboxamide (CAS: 55265-53-7) COCl->Amide NH3 (g) THF, 20 °C Amine (2,2,3,3-Tetramethylcyclopropyl)methanamine (Free Base) Amide->Amine LiAlH4 THF, Reflux (12 h) Salt (2,2,3,3-Tetramethylcyclopropyl)methanamine HCl (CAS: 1269455-96-0) Amine->Salt 2M HCl in Et2O 0 °C

Fig 1: Stepwise synthesis of (2,2,3,3-Tetramethylcyclopropyl)methanamine from its carboxylic acid.

Step-by-Step Experimental Protocols

Phase 1: Synthesis of 2,2,3,3-Tetramethylcyclopropanecarboxamide[5]

This protocol utilizes a self-validating gas-evolution mechanism to confirm intermediate formation.

  • Setup: Flame-dry a 500 mL round-bottom flask equipped with a magnetic stir bar and an argon inlet.

  • Reagent Loading: Suspend 2,2,3,3-tetramethylcyclopropanecarboxylic acid (20.0 g, 140.6 mmol) in anhydrous dichloromethane (DCM, 100 mL). Add 3 drops of anhydrous DMF as a catalyst.

  • Activation: Cool the suspension to 0 °C using an ice bath. Dropwise, add oxalyl chloride (24.0 mL, 280 mmol, 2.0 equiv) over 15 minutes.

  • Validation Check: Observe vigorous gas evolution ( CO and CO2​ ). Remove the ice bath and stir at 20 °C. The reaction is complete when gas evolution entirely ceases (approximately 45 minutes) and the solution becomes homogeneous[5].

  • Concentration: Remove DCM and excess oxalyl chloride via rotary evaporation at 25 °C under reduced pressure to yield the crude acid chloride as a pale yellow oil.

  • Amidation: Dissolve the crude acid chloride in anhydrous THF (200 mL). Bubble anhydrous ammonia ( NH3​ ) gas through the solution for 10 minutes at 0 °C.

  • Validation Check: A thick white precipitate of ammonium chloride ( NH4​Cl ) will immediately form, validating the successful nucleophilic acyl substitution[5].

  • Isolation: Cap the flask and stir for an additional 15 minutes. Filter the suspension through a pad of Celite to remove NH4​Cl . Concentrate the filtrate under vacuum to yield 2,2,3,3-tetramethylcyclopropanecarboxamide as a white crystalline solid (Approx. 18.0 g, 90% yield).

Phase 2: Reduction to (2,2,3,3-Tetramethylcyclopropyl)methanamine

This phase employs the Fieser workup to ensure high recovery of the basic amine.

  • Setup: In a flame-dried 1 L two-neck flask equipped with a reflux condenser and argon line, suspend LiAlH4​ (9.6 g, 253 mmol, 2.0 equiv) in anhydrous THF (300 mL). Cool to 0 °C.

  • Addition: Dissolve the amide from Phase 1 (18.0 g, 127 mmol) in anhydrous THF (100 mL). Add this solution dropwise to the LiAlH4​ suspension over 30 minutes to control the exothermic reaction.

  • Reduction: Once addition is complete, remove the ice bath and heat the reaction to a gentle reflux (65 °C) for 12 hours.

  • Fieser Quench (Critical Step): Cool the reaction strictly to 0 °C. Vigorously stir and sequentially add:

    • 9.6 mL of distilled H2​O (dropwise, extreme caution: exothermic H2​ evolution).

    • 9.6 mL of 15% aqueous NaOH .

    • 28.8 mL of distilled H2​O .

  • Validation Check: Allow the mixture to warm to room temperature and stir for 30 minutes. The initially gray/black suspension must transform into a crisp, white, granular precipitate. If a gel forms, the stoichiometry was violated.

  • Filtration: Filter the granular aluminum salts through a glass frit packed with Celite. Wash the filter cake thoroughly with hot THF (3 × 50 mL).

  • Concentration: Concentrate the filtrate under reduced pressure to yield the crude free base amine as a colorless oil.

Phase 3: Hydrochloride Salt Formation

Isolating the compound as an HCl salt provides chemical purification and long-term stability.

  • Dissolution: Dissolve the crude (2,2,3,3-tetramethylcyclopropyl)methanamine in anhydrous diethyl ether (150 mL). Cool to 0 °C.

  • Precipitation: Slowly add 2.0 M HCl in diethyl ether (75 mL, 150 mmol) under continuous stirring.

  • Validation Check: A dense white precipitate of the amine hydrochloride salt will instantly crash out of the ether solution, validating the presence of the basic amine.

  • Isolation: Filter the solid via vacuum filtration, wash with cold anhydrous ether (2 × 30 mL), and dry under high vacuum (0.1 mbar) for 24 hours to yield (2,2,3,3-tetramethylcyclopropyl)methanamine hydrochloride (Approx. 17.6 g, 85% yield from amide)[4].

References

  • "Synthesis, Structure–Activity Relationships, Radiofluorination, and Biological Evaluation of [18F]RM365, a Novel Radioligand for Imaging the Human Cannabinoid Receptor Type 2 (CB2R) in the Brain with PET", Journal of Medicinal Chemistry - ACS Publications. URL:[Link]

  • "Catalytic Reduction of Amides Avoiding LiAlH4 OR B2H6", ResearchGate. URL:[Link]

Sources

Exploratory

An In-Depth Technical Guide to (2,2,3,3-Tetramethylcyclopropyl)methanamine Hydrochloride: Synthesis, Properties, and Potential Applications

CAS Number: 1269455-96-0 Authored by: A Senior Application Scientist For distribution to: Researchers, scientists, and drug development professionals. This guide provides a comprehensive technical overview of (2,2,3,3-Te...

Author: BenchChem Technical Support Team. Date: March 2026

CAS Number: 1269455-96-0

Authored by: A Senior Application Scientist

For distribution to: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive technical overview of (2,2,3,3-Tetramethylcyclopropyl)methanamine hydrochloride, a novel cyclopropylamine derivative with significant potential in medicinal chemistry and drug discovery. The unique structural features of the tetramethylcyclopropyl moiety impart distinct physicochemical and pharmacological properties, making it a compound of interest for the development of new therapeutic agents.

Introduction: The Significance of the Cyclopropyl Moiety in Drug Design

The cyclopropyl group is a highly valuable structural motif in modern medicinal chemistry. Its inherent ring strain and unique electronic properties contribute to a range of desirable pharmaceutical characteristics. These include enhanced metabolic stability, increased potency, and improved membrane permeability.[1] The rigid, three-membered ring can also serve as a conformational constraint, locking a molecule into a bioactive conformation and thereby improving its binding affinity to target proteins.[1]

(2,2,3,3-Tetramethylcyclopropyl)methanamine hydrochloride incorporates this valuable cyclopropyl scaffold, further substituted with four methyl groups. This extensive methylation is anticipated to enhance lipophilicity and steric bulk, which can profoundly influence the compound's pharmacokinetic and pharmacodynamic profile. This guide will delve into the synthesis, properties, and potential therapeutic applications of this intriguing molecule.

Physicochemical and Spectroscopic Data

A thorough understanding of a compound's physical and chemical properties is fundamental to its application in research and development. The following table summarizes the key physicochemical data for (2,2,3,3-Tetramethylcyclopropyl)methanamine hydrochloride.

PropertyValueSource
CAS Number 1269455-96-0ChemScene[2]
Molecular Formula C₈H₁₈ClNInferred from structure
Molecular Weight 163.69 g/mol Inferred from structure
Appearance White to off-white solidGeneral observation for similar compounds
Solubility Soluble in water and polar organic solventsExpected for hydrochloride salts
Spectroscopic Analysis
  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the four methyl groups, likely appearing as singlets due to their equivalence. The protons on the cyclopropyl ring and the aminomethyl group would present as more complex multiplets.

    • ¹³C NMR: The carbon NMR would display distinct signals for the quaternary carbons of the methyl groups, the cyclopropyl ring carbons, and the methylene carbon of the aminomethyl group.

  • Infrared (IR) Spectroscopy: Key absorption bands would be expected for the N-H stretching of the primary amine hydrochloride, C-H stretching of the alkyl groups, and C-C stretching of the cyclopropyl ring. The spectrum of trimethylamine hydrochloride provides a reference for the characteristic broad absorption of the amine salt in the 2700-3000 cm⁻¹ region.[3]

  • Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak corresponding to the free base, (2,2,3,3-Tetramethylcyclopropyl)methanamine, and characteristic fragmentation patterns resulting from the loss of methyl groups or cleavage of the cyclopropyl ring.

Synthesis and Manufacturing

The synthesis of (2,2,3,3-Tetramethylcyclopropyl)methanamine hydrochloride can be approached through a multi-step process, commencing with the synthesis of the key intermediate, 2,2,3,3-tetramethylcyclopropanecarboxylic acid.

Synthesis of 2,2,3,3-Tetramethylcyclopropanecarboxylic Acid

Several methods have been reported for the synthesis of 2,2,3,3-tetramethylcyclopropanecarboxylic acid, a crucial precursor for various industrial and pharmaceutical compounds.[2][4] One common approach involves the reaction of tetramethylethylene with a diazoacetate, followed by hydrolysis.[2]

Conversion to (2,2,3,3-Tetramethylcyclopropyl)methanamine Hydrochloride

The conversion of the carboxylic acid to the target amine hydrochloride can be achieved via a Hofmann or Curtius rearrangement, both of which are classical methods for the synthesis of primary amines from carboxylic acid derivatives with the loss of one carbon atom.[5][6][7][8]

The following diagram illustrates a plausible synthetic workflow:

Synthesis_Workflow cluster_0 Step 1: Amide Formation cluster_1 Step 2: Hofmann Rearrangement cluster_2 Step 3: Hydrolysis and Salt Formation Carboxylic_Acid 2,2,3,3-Tetramethyl- cyclopropanecarboxylic Acid Amide 2,2,3,3-Tetramethyl- cyclopropanecarboxamide Carboxylic_Acid->Amide SOCl₂ or (COCl)₂, then NH₃ Isocyanate Isocyanate Intermediate Amide->Isocyanate Br₂, NaOH Amine (2,2,3,3-Tetramethylcyclopropyl)methanamine Isocyanate->Amine H₂O Hydrochloride_Salt (2,2,3,3-Tetramethylcyclopropyl)methanamine Hydrochloride Amine->Hydrochloride_Salt HCl

Caption: Synthetic workflow for (2,2,3,3-Tetramethylcyclopropyl)methanamine hydrochloride.

Detailed Experimental Protocol (Hypothetical)

Step 1: Synthesis of 2,2,3,3-Tetramethylcyclopropanecarboxamide

  • To a solution of 2,2,3,3-tetramethylcyclopropanecarboxylic acid in an anhydrous aprotic solvent (e.g., dichloromethane), add oxalyl chloride or thionyl chloride dropwise at 0°C.

  • Stir the reaction mixture at room temperature until the evolution of gas ceases.

  • Remove the solvent and excess reagent under reduced pressure.

  • Dissolve the resulting crude acid chloride in an anhydrous solvent (e.g., tetrahydrofuran) and cool to 0°C.

  • Bubble anhydrous ammonia gas through the solution or add a solution of aqueous ammonia dropwise.

  • Stir the reaction at room temperature until completion.

  • Filter the reaction mixture to remove ammonium chloride and concentrate the filtrate to yield the crude amide.

  • Purify the 2,2,3,3-tetramethylcyclopropanecarboxamide by recrystallization. A similar procedure has been described for the synthesis of this amide.[9]

Step 2: Hofmann Rearrangement to (2,2,3,3-Tetramethylcyclopropyl)methanamine

  • Prepare a solution of sodium hypobromite by adding bromine to a cold aqueous solution of sodium hydroxide.

  • Add a solution of 2,2,3,3-tetramethylcyclopropanecarboxamide in a suitable solvent to the freshly prepared sodium hypobromite solution at a low temperature.

  • Warm the reaction mixture and stir until the rearrangement to the isocyanate is complete.

  • Heat the reaction mixture to hydrolyze the isocyanate to the primary amine.

  • Extract the amine with a suitable organic solvent.

Step 3: Formation of the Hydrochloride Salt

  • Dry the organic extracts containing the free amine over an anhydrous drying agent (e.g., sodium sulfate).

  • Filter and concentrate the solution to obtain the crude amine.

  • Dissolve the crude amine in a suitable solvent (e.g., diethyl ether or isopropanol).

  • Add a solution of hydrogen chloride in the same or a compatible solvent dropwise until precipitation is complete.

  • Collect the precipitate by filtration, wash with a cold solvent, and dry under vacuum to yield (2,2,3,3-Tetramethylcyclopropyl)methanamine hydrochloride.

Potential Applications in Drug Discovery and Development

The structural features of (2,2,3,3-Tetramethylcyclopropyl)methanamine hydrochloride suggest its potential as a valuable building block and a pharmacophore in the design of novel therapeutic agents, particularly for central nervous system (CNS) disorders.

Mechanism-Based Enzyme Inhibition

Cyclopropylamines are known to act as mechanism-based inhibitors of several classes of enzymes, including monoamine oxidases (MAO) and lysine-specific demethylase 1 (LSD1).[10] These enzymes play crucial roles in neurotransmitter metabolism and epigenetic regulation, respectively, and are important targets for the treatment of depression, neurodegenerative diseases, and cancer.

The mechanism of inhibition often involves the oxidation of the cyclopropylamine moiety by the enzyme's cofactor (e.g., FAD), leading to the formation of a reactive intermediate that covalently modifies the enzyme, resulting in irreversible inhibition.[11]

Enzyme_Inhibition Enzyme_Active_Site Enzyme Active Site (e.g., MAO, LSD1) Reactive_Intermediate Reactive Intermediate Enzyme_Active_Site->Reactive_Intermediate Oxidation by Cofactor Cyclopropylamine (2,2,3,3-Tetramethylcyclopropyl)methanamine Cyclopropylamine->Reactive_Intermediate Inactive_Enzyme Covalently Modified Inactive Enzyme Reactive_Intermediate->Inactive_Enzyme Covalent Adduct Formation

Caption: Proposed mechanism of enzyme inhibition by cyclopropylamines.

Modulation of Cytochrome P450 Activity

Cyclopropylamines have also been shown to be potent inhibitors of cytochrome P450 (CYP) enzymes.[12][13] This property can be exploited in drug design to improve the pharmacokinetic profile of co-administered drugs by reducing their metabolism. However, it also necessitates careful evaluation of potential drug-drug interactions.

Scaffolding for Novel CNS-Active Compounds

The tetramethylcyclopropyl group can serve as a lipophilic and metabolically stable scaffold for the development of new CNS-active compounds. Its rigid structure can be used to probe the topology of receptor binding sites and to design ligands with high affinity and selectivity. The incorporation of this moiety into known pharmacophores could lead to the discovery of novel drugs for a range of neurological and psychiatric disorders.

Safety and Handling

As with any chemical compound, (2,2,3,3-Tetramethylcyclopropyl)methanamine hydrochloride should be handled with appropriate safety precautions in a well-ventilated laboratory setting.[14]

  • Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.[14]

  • Handling: Avoid inhalation of dust and contact with skin and eyes.[15] In case of contact, rinse thoroughly with water.[16]

  • Storage: Store in a cool, dry place away from incompatible materials.[15]

A comprehensive Safety Data Sheet (SDS) should be consulted before handling this compound.

Conclusion and Future Directions

(2,2,3,3-Tetramethylcyclopropyl)methanamine hydrochloride is a promising chemical entity with a unique structural framework that warrants further investigation. Its synthesis, while requiring multiple steps, utilizes well-established chemical transformations. The potential of this compound as a mechanism-based enzyme inhibitor and as a scaffold for novel CNS-active drugs makes it a valuable tool for researchers in medicinal chemistry and pharmacology.

Future research should focus on the detailed biological evaluation of this compound, including its inhibitory activity against a panel of enzymes and its pharmacological effects in relevant in vitro and in vivo models. A thorough investigation of its pharmacokinetic and toxicological properties will also be crucial for its potential development as a therapeutic agent.

References

  • The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses. National Center for Biotechnology Information. [Link]

  • CN1062345A - Preparation of 2,2,3,3-tetramethylcyclopropanecarboxylic acid.
  • Curtius Rearrangement | Mechanism, Reactions, Variations & Applications. Allen. [Link]

  • Suicide Inhibition of Cytochrome P450 Enzymes by Cyclopropylamines via a Ring-Opening Mechanism: Proton-Coupled Electron Transfer Makes a Difference. Frontiers in Chemistry. [Link]

  • CN1025494C - Preparation of 2, 2, 3, 3-tetramethyl cyclopropane carboxylic acid.
  • An overview of phenylcyclopropylamine derivatives: biochemical and biological significance and recent developments. PubMed. [Link]

  • Inhibition by cyclopropylamine of the quinoprotein methylamine dehydrogenase is mechanism-based and causes covalent cross-linking of alpha and beta subunits. PubMed. [Link]

  • The Curtius Rearrangement of Cyclopropyl- and Cyclopropenoyl Azides. A Combined Theoretical and Experimental Mechanistic Study. National Center for Biotechnology Information. [Link]

  • cis-Cyclopropylamines as mechanism-based inhibitors of monoamine oxidases. PubMed. [Link]

  • Cyclopropylamine inactivation of cytochromes P450: Role of metabolic intermediate complexes. ResearchGate. [Link]

  • SAFETY DATA SHEET Version 2.1 Issued on: 02/10/2020. Regulations.gov. [Link]

  • The Curtius Rearrangement of Cyclopropyl and Cyclopropenoyl Azides. A Combined Theoretical and Experimental Mechanistic Study. ResearchGate. [Link]

  • 2,2,3,3-Tetramethylcyclopropanecarboxylic acid. LookChem. [Link]

  • Advances in the Synthesis of Cyclopropylamines. ACS Publications. [Link]

  • cis-Cyclopropylamines as mechanism-based inhibitors of Monoamine Oxidases. ResearchGate. [Link]

  • Hofmann rearrangement. Wikipedia. [Link]

  • Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications. Longdom Publishing. [Link]

  • Cyclopropylamine in Medicinal Chemistry: Synthesis and Applicatio. Longdom Publishing. [Link]

  • Synthesis of Some Carboxylic Acid Analogs Cleaved between the C-2 and C-3 Bond of Tetramethylcyclopropanecarboxylic Acid, and Insecticidal Activities of Their Esters. Oxford Academic. [Link]

  • Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. ResearchGate. [Link]

  • The Hofmann and Curtius Rearrangements. Master Organic Chemistry. [Link]

  • Application of High Resolution Mass Spectrometry for the Screening and Confirmation of Novel Psychoactive Substances. U.S. Department of Justice. [Link]

  • The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. ACS Publications. [Link]

  • Further insights into the SAR of α-substituted cyclopropylamine derivatives as inhibitors of histone demethylase KDM1A. ResearchGate. [Link]

  • The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. PubMed. [Link]

  • CHAPTER 13 Hofmann Rearrangement. SlideShare. [Link]

  • Identification and analytical properties of new synthetic cannabimimetics bearing 2,2,3,3-tetramethylcyclopropanecarbonyl moiety. Forensic Science International. [Link]

  • Synthetic Approaches to Contemporary Drugs that Contain the Cyclopropyl Moiety. ResearchGate. [Link]

  • An overview of cyclopropenone derivatives as promising bioactive molecules. PubMed. [Link]

  • Identification of (1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone (DP-UR-144) in a herbal drug product that was commercially available in the Tokyo metropolitan area. ResearchGate. [Link]

  • Fub-144 | C23H24FNO | CID 118796439. PubChem. [Link]

  • (1-pentyl-1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone. PubChem. [Link]

  • UR-144. SWGDRUG.org. [Link]

  • Trimethylamine hydrochloride. NIST WebBook. [Link]

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Foundational

Molecular Architecture and Synthetic Utility of (2,2,3,3-Tetramethylcyclopropyl)methanamine: A Technical Guide for Drug Discovery

Executive Summary (2,2,3,3-Tetramethylcyclopropyl)methanamine (CAS 67358-15-0) is a highly sterically hindered, sp3-rich primary amine that has emerged as a critical building block in modern medicinal chemistry[1]. By ac...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

(2,2,3,3-Tetramethylcyclopropyl)methanamine (CAS 67358-15-0) is a highly sterically hindered, sp3-rich primary amine that has emerged as a critical building block in modern medicinal chemistry[1]. By acting as a non-aromatic bioisostere for naphthyl and phenyl rings, this moiety drastically alters the pharmacokinetic and pharmacodynamic profiles of lead compounds[2]. This whitepaper provides a comprehensive analysis of its structural rationale, physicochemical properties, validated synthetic methodologies, and pharmacological applications.

Structural Rationale: The "Escape from Flatland"

Historically, drug discovery has relied heavily on planar aromatic rings. However, incorporating sp3-hybridized carbon centers—such as the tetramethylcyclopropyl group—improves clinical success rates by enhancing target specificity and aqueous solubility.

  • Steric Shielding : The four methyl groups on the cyclopropane ring provide immense steric bulk. This shields adjacent functional groups (like amides formed from the methanamine) from enzymatic cleavage, significantly improving the metabolic half-life of the drug in vivo.

  • Bioisosterism : The tetramethylcyclopropyl moiety serves as a highly effective bioisostere for the bulky naphthyl group. This was famously demonstrated in the development of synthetic cannabinoids (e.g., UR-144 and XLR-11), where replacing the naphthyl ring of JWH-018 with a tetramethylcyclopropyl group maintained high binding affinity at the CB1 receptor while fundamentally altering the compound's lipophilic profile[2][3].

Physicochemical Profiling

Understanding the baseline metrics of (2,2,3,3-Tetramethylcyclopropyl)methanamine is essential for predicting its behavior in downstream synthesis and biological systems.

PropertyValueRationale / Implication
Chemical Name (2,2,3,3-Tetramethylcyclopropyl)methanaminePrimary amine handle for versatile functionalization.
CAS Number 67358-15-0 (Hydrochloride Salt)Salt form ensures bench stability and prevents oxidation[1].
Molecular Formula C8H17NHighly saturated, sp3-dominant structure[1].
Molecular Weight 127.23 g/mol (Free Base)Low MW allows for integration into larger drug scaffolds without violating Lipinski's Rule of 5.
Topological Polar Surface Area 26.0 ŲLow TPSA ensures excellent membrane permeability, crucial for CNS-active compounds.
Rotatable Bonds 1High conformational restriction reduces the entropic penalty upon receptor binding.

Validated Synthetic Workflow

As a Senior Application Scientist, I emphasize that the successful synthesis of this hindered amine requires strict adherence to anhydrous conditions and careful management of reaction kinetics. The following protocol details the synthesis of the amine from [4].

Phase 1: Activation of the Carboxylic Acid
  • Setup : Suspend 2,2,3,3-tetramethylcyclopropanecarboxylic acid (1.0 equiv) in anhydrous dichloromethane (DCM) under an argon atmosphere.

  • Reagent Addition : Add oxalyl chloride (2.0 equiv) dropwise over 5 minutes, followed by a catalytic amount of N,N-dimethylformamide (DMF)[5].

    • Causality: DMF reacts with oxalyl chloride to form the Vilsmeier-Haack intermediate, which rapidly converts the sterically hindered acid to the acid chloride at room temperature. Oxalyl chloride is chosen over thionyl chloride because its byproducts (CO, CO2, HCl) are gaseous, driving the reaction forward and simplifying purification.

  • Distillation : Stir at 20°C for 45 minutes. Once gas evolution ceases, remove DCM and excess oxalyl chloride via short-path vacuum distillation.

Phase 2: Amidation
  • Reaction : Dissolve the crude acid chloride in anhydrous tetrahydrofuran (THF). Bubble anhydrous ammonia (NH3) gas through the solution for 10 minutes[5].

    • Causality: Using anhydrous NH3 gas rather than aqueous ammonium hydroxide prevents the competitive hydrolysis of the acid chloride back to the starting carboxylic acid, ensuring a >90% yield of the primary amide.

  • Isolation : Filter the precipitated ammonium chloride and concentrate the filtrate in vacuo to isolate 2,2,3,3-tetramethylcyclopropanecarboxamide.

Phase 3: Reduction to Primary Amine
  • Reduction : Suspend Lithium Aluminum Hydride (LiAlH4, 2.0 equiv) in anhydrous THF at 0°C. Add the amide dissolved in THF dropwise.

  • Reflux : Heat the mixture to reflux for 4 hours.

    • Causality: The extreme steric hindrance of the four methyl groups impedes the approach of the hydride. Refluxing provides the necessary activation energy to drive the reduction of the carbonyl to the primary amine.

  • Workup (Self-Validating System) : Quench using the Fieser method ( n mL H2O, n mL 15% NaOH, 3n mL H2O). This specific stoichiometric quench traps the aluminum salts as a granular, easily filterable solid, preventing the formation of emulsions that trap the product. Extract, dry, and treat with ethereal HCl to precipitate the product as the stable hydrochloride salt.

SynthesisWorkflow A 2,3-Dimethyl-2-butene + Ethyl Diazoacetate B Ethyl 2,2,3,3-tetramethyl- cyclopropanecarboxylate A->B Cyclopropanation C 2,2,3,3-Tetramethyl- cyclopropanecarboxylic acid B->C Saponification D 2,2,3,3-Tetramethyl- cyclopropanecarboxamide C->D Amidation (NH3) E (2,2,3,3-Tetramethyl- cyclopropyl)methanamine D->E Reduction (LiAlH4)

Step-by-step synthetic route to (2,2,3,3-tetramethylcyclopropyl)methanamine from basic precursors.

Pharmacological Application: Target Engagement & Signaling

When the (2,2,3,3-tetramethylcyclopropyl)methanamine building block is coupled to an indole or indazole core (via an amide linkage), the resulting compounds exhibit potent agonism at the human [3].

The tetramethylcyclopropyl group acts as a lipophilic anchor, inserting deeply into the hydrophobic binding pocket of the GPCR. This binding induces a conformational shift in the receptor, activating the inhibitory G-protein (Gi/o) complex. The alpha subunit of the Gi protein subsequently inhibits adenylate cyclase, leading to a rapid decrease in intracellular cyclic AMP (cAMP) levels and the downregulation of Protein Kinase A (PKA)[3].

GPCR_Signaling Ligand Tetramethylcyclopropyl Agonist Receptor CB1 / CB2 GPCR Ligand->Receptor Binds hydrophobic pocket G_Protein Gi/o Protein Complex Receptor->G_Protein Conformational shift AdenylateCyclase Adenylate Cyclase G_Protein->AdenylateCyclase Gi-alpha inhibition cAMP Decreased cAMP AdenylateCyclase->cAMP Reduced synthesis PKA PKA Downregulation cAMP->PKA Signal attenuation

CB1/CB2 GPCR signaling cascade modulated by tetramethylcyclopropyl-containing agonists.

Conclusion

The strategic incorporation of the (2,2,3,3-tetramethylcyclopropyl)methanamine motif represents a masterclass in modern drug design. By leveraging its unique combination of steric bulk, conformational rigidity, and sp3 character, medicinal chemists can systematically optimize the metabolic stability and target affinity of CNS-active therapeutics.

References

  • Guidechem :

  • ACS Chemical Neuroscience :

  • International Journal of Molecular Sciences (MDPI) :

  • Santa Cruz Biotechnology :

  • ChemicalBook :

Sources

Exploratory

The Cyclopropylamine Motif in Medicinal Chemistry: Structural Dynamics, Mechanisms, and Synthetic Workflows

Introduction: The Strategic Value of Cyclopropylamines In the landscape of modern drug discovery, small aliphatic rings are frequently deployed to navigate the complex multi-parameter optimization required to bring a mol...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Strategic Value of Cyclopropylamines

In the landscape of modern drug discovery, small aliphatic rings are frequently deployed to navigate the complex multi-parameter optimization required to bring a molecule to the clinic. Among these, the cyclopropylamine motif has emerged as a uniquely privileged scaffold[1]. Far from being a simple steric placeholder, the cyclopropyl ring possesses distinctive physicochemical properties driven by its geometric constraints. The coplanarity of its three carbon atoms, combined with unusually short C-C bonds (1.51 Å) and a high degree of s-character in its external C-H bonds, imparts alkene-like π-character to the ring[2].

For medicinal chemists, incorporating a cyclopropylamine serves multiple strategic purposes: it entropically restricts the conformation of flexible pharmacophores to enhance target binding, modulates the basicity of adjacent amines to improve membrane permeability, and significantly alters the metabolic fate of the molecule[3]. This whitepaper explores the mechanistic rationale behind cyclopropylamine deployment, its role as a covalent warhead in oncology, and the synthetic protocols required to access these high-value structures.

Physicochemical and Pharmacokinetic Profiling

The decision to replace a standard aliphatic amine (e.g., isopropylamine or piperidine) with a cyclopropylamine is rarely arbitrary; it is driven by predictable shifts in quantitative physicochemical data.

The increased s-character of the cyclopropane C-C bonds exerts a mild electron-withdrawing effect on the adjacent nitrogen atom. Consequently, the pKa of cyclopropylamine is approximately 8.7, which is nearly two log units lower than that of typical primary aliphatic amines (e.g., isopropylamine, pKa ~10.6)[4]. This reduction in basicity ensures that a larger fraction of the drug remains un-ionized at physiological pH (7.4), thereby enhancing passive membrane permeability and reducing the likelihood of efflux by P-glycoprotein (P-gp) transporters[2].

Furthermore, the high C-H bond dissociation energy (~106 kcal/mol) of the cyclopropyl ring renders it highly resistant to standard cytochrome P450 (CYP)-mediated oxidative dealkylation, a common metabolic liability for N-alkyl groups[3].

Quantitative Comparison of Amine Scaffolds
PropertyIsopropylamineCyclopropylamineCausality / Pharmacokinetic Implication
Aqueous pKa ~10.6~8.7Increased s-character lowers basicity; improves passive permeability at pH 7.4[4].
C-H Bond Energy ~95 kcal/mol~106 kcal/molShorter, stronger bonds resist CYP450 oxidation, increasing metabolic stability[3].
Conformation Highly flexibleRigid/RestrictedReduces the entropic penalty upon binding to the target receptor[2].
Lipophilicity LowerHigherThe hydrophobic nature of the ring enhances blood-brain barrier (BBB) penetration[3].

Mechanism of Action: Covalent Inactivation of FAD-Dependent Enzymes

While cyclopropylamines are often used as stable structural motifs, their most celebrated application lies in their ability to act as mechanism-based (suicide) inhibitors. This is particularly relevant in the targeting of flavin adenine dinucleotide (FAD)-dependent amine oxidases, such as Monoamine Oxidase (MAO) and Lysine-Specific Demethylase 1 (LSD1)[5].

LSD1 is an epigenetic enzyme overexpressed in various malignancies, including acute myeloid leukemia (AML), where it represses the transcription of differentiation genes[6]. Tranylcypromine (trans-2-phenylcyclopropylamine), originally developed as an MAO inhibitor, was discovered to also inhibit LSD1[7].

The causality of this inhibition is intrinsically linked to the ring strain of the cyclopropyl group. The inhibition sequence begins with the reversible, non-covalent binding of the cyclopropylamine to the enzyme's active site. The FAD cofactor then catalyzes a single electron transfer (SET) from the amine nitrogen, generating a radical cation. The immense ring strain of the cyclopropane (approximately 27.5 kcal/mol) drives the rapid, spontaneous homolytic cleavage of the ring. This ring-opening event generates a highly reactive primary carbon radical that immediately forms a covalent adduct with the FAD cofactor, irreversibly inactivating the enzyme[1][8].

G N1 LSD1 Enzyme + FAD N3 Reversible Non-Covalent Binding Complex N1->N3 N2 Cyclopropylamine Inhibitor N2->N3 N4 Single Electron Transfer (SET) Oxidation of Amine N3->N4 Catalysis N5 Cyclopropane Ring Opening (Radical Cation) N4->N5 Ring Strain Release N6 Covalent FAD Adduct (Irreversible Inactivation) N5->N6 Covalent Bond Formation

Mechanism of irreversible LSD1 inactivation by cyclopropylamines.

This mechanistic understanding has driven the development of highly potent, selective LSD1 inhibitors, such as T-3775440, which disrupts the LSD1-GFI1B complex and forces the transdifferentiation of leukemia cells[6].

Synthetic Methodologies: The Kulinkovich-Szymoniak Protocol

Accessing sterically hindered or highly substituted cyclopropylamines requires robust synthetic methodologies. While classic approaches like the Simmons-Smith cyclopropanation of enamines are viable, the Kulinkovich-Szymoniak reaction has become the gold standard for synthesizing primary cyclopropylamines directly from readily available nitriles[9].

The reaction utilizes a Grignard reagent (typically ethylmagnesium bromide) and a stoichiometric amount of titanium(IV) isopropoxide to form a titanacyclopropane intermediate. This intermediate inserts into the nitrile to form an azatitanacycle. Crucially, the addition of a Lewis acid (like BF3·OEt2) is required to facilitate the final ring closure, preventing the formation of ketone byproducts[9].

Self-Validating Experimental Protocol: Synthesis of 1-Arylcyclopropylamines

Note: This protocol is designed as a self-validating system. Visual cues and intermediate monitoring steps are embedded to ensure causality and reaction success.

Reagents Required:

  • Aryl nitrile (1.0 equiv)

  • Titanium(IV) isopropoxide, Ti(OiPr)4 (1.1 equiv)

  • Ethylmagnesium bromide, EtMgBr (3.0 M in Et2O, 2.1 equiv)

  • Boron trifluoride diethyl etherate, BF3·OEt2 (2.0 equiv)

  • Anhydrous Tetrahydrofuran (THF)

Step-by-Step Methodology:

  • Preparation of the Titanacyclopropane:

    • Action: To a flame-dried Schlenk flask under argon, add the aryl nitrile (1.0 equiv) and Ti(OiPr)4 (1.1 equiv) in anhydrous THF (0.2 M). Cool the mixture to -70 °C.

    • Action: Add EtMgBr (2.1 equiv) dropwise over 30 minutes.

    • Causality & Validation: The low temperature prevents premature side reactions. The reaction mixture will transition from colorless to a deep yellow/brown, visually validating the formation of the highly reactive titanacyclopropane intermediate.

  • Nitrile Insertion:

    • Action: Allow the reaction to slowly warm to room temperature and stir for 1 hour.

    • Causality & Validation: Warming provides the activation energy for the titanacyclopropane to insert into the C≡N triple bond, forming the azatitanacycle. An aliquot quenched with water and analyzed via GC-MS should show the disappearance of the starting nitrile.

  • Lewis Acid Activation & Ring Closure:

    • Action: Cool the mixture back to 0 °C and add BF3·OEt2 (2.0 equiv) dropwise. Stir for an additional 1 hour at room temperature.

    • Causality & Validation: The Lewis acid coordinates to the nitrogen of the azatitanacycle, increasing the electrophilicity of the adjacent carbon and driving the intramolecular ring closure. Without this step, aqueous workup would yield an alkyl ketone instead of the desired amine[9].

  • Quenching and Isolation:

    • Action: Quench the reaction carefully with 10% aqueous NaOH solution until gas evolution ceases.

    • Causality & Validation: NaOH hydrolyzes the titanium complex. A thick white precipitate (TiO2) will form, validating the destruction of the catalyst. Filter the mixture through a pad of Celite, extract the aqueous layer with diethyl ether, dry over Na2SO4, and concentrate in vacuo to yield the primary cyclopropylamine.

G S1 Nitrile Precursor S4 Azatitanacycle Intermediate S1->S4 S2 Grignard Reagent (EtMgBr) S3 Titanacyclopropane Intermediate S2->S3 Ti(OiPr)4 S3->S4 Insertion S5 Lewis Acid Addition (BF3·OEt2) S4->S5 S6 Primary Cyclopropylamine S5->S6 Ring Closure

Kulinkovich-Szymoniak synthesis workflow for primary cyclopropylamines.

Conclusion

The cyclopropylamine motif represents a triumph of rational drug design, bridging the gap between structural rigidity, metabolic stability, and mechanism-based target engagement. Whether deployed to lower the pKa of an overly basic amine to improve pharmacokinetics, or utilized as a strained, reactive warhead to covalently neutralize epigenetic targets like LSD1, its utility is unmatched by standard aliphatic rings. As synthetic methodologies like the Kulinkovich-Szymoniak reaction continue to evolve, the chemical space accessible to medicinal chemists will expand, ensuring that cyclopropylamines remain a cornerstone of next-generation therapeutics.

References

  • "Design and Synthesis of Styrenylcyclopropylamine LSD1 Inhibitors", PMC (nih.gov).
  • "Kulinkovich-Szymoniak Reaction", Organic Chemistry Portal.
  • "A Novel LSD1 Inhibitor T-3775440 Disrupts GFI1B-Containing Complex Leading to Transdifferentiation and Impaired Growth of AML Cells", AACR Journals.
  • "Structure activity relationship and modeling studies of inhibitors of lysine specific demethylase 1", PMC (nih.gov).
  • "Put a ring on it: application of small aliphatic rings in medicinal chemistry", PMC (nih.gov).
  • "Structural Basis for the Inhibition of the LSD1 Histone Demethylase by the Antidepressant trans-2-Phenylcyclopropylamine", ACS Public
  • "Mechanistic Studies of 1-Aminocyclopropane-1-carboxyl
  • "A Comparative Guide to N-cyclopropylthian-4-amine and N-cyclopropylpiperidin-4-amine in Scaffold Design", Benchchem.
  • "The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules", ResearchG

Sources

Protocols & Analytical Methods

Method

Application Note: Enantioselective Synthesis of Chiral Cyclopropylamines

Introduction & Strategic Overview Chiral cyclopropylamines are highly sought-after pharmacophores in modern drug development due to their rigid, restricted conformational space, which enhances target affinity and metabol...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Strategic Overview

Chiral cyclopropylamines are highly sought-after pharmacophores in modern drug development due to their rigid, restricted conformational space, which enhances target affinity and metabolic stability. However, their synthesis is notoriously challenging due to high ring strain and the difficulty of controlling absolute stereochemistry. This application note details two state-of-the-art, self-validating methodologies for the enantioselective construction of these motifs:

  • Diastereoselective Grignard Addition to N-Sulfinyl α-Chloro Ketimines: A robust method for synthesizing 1-substituted cyclopropylamines[1].

  • Cu-Catalyzed Three-Component Cyclopropene Alkenylamination: A highly enantioselective approach yielding fully substituted chiral cyclopropylamines[2].

Mechanistic Principles & Causality in Experimental Design

Chemodivergent Grignard Addition via Cyclopropylideneamine Intermediates

The reaction of N-sulfinyl α-chloro ketimines with Grignard reagents proceeds via a fascinating cascade. The first equivalent of the Grignard reagent acts unconventionally as a base, triggering a 1,3-dehydrohalogenation to form a highly reactive cyclopropylideneamine intermediate[3]. The second equivalent then acts as a nucleophile.

  • Causality of Chemodivergence: The basicity and steric profile of the Grignard reagent strictly dictate the reaction pathway. Alkyl and aryl magnesium halides selectively attack the cyclopropylideneamine to form chiral N-(1-substituted cyclopropyl)-tert-butanesulfinamides[4]. Conversely, the use of allylmagnesium chloride triggers a rearrangement pathway, leading predominantly to aziridines instead of cyclopropylamines[1].

Cu-Catalyzed Enantioselective Alkenylamination of Cyclopropenes

For polysubstituted cyclopropylamines, functionalizing a pre-existing strained ring is thermodynamically favorable[2]. The Cu-catalyzed three-component coupling of 3,3-disubstituted cyclopropenes, alkenyl boronic esters, and hydroxylamine esters provides an elegant, highly controlled solution.

  • Mechanistic Causality: The reaction initiates with the transmetalation of the alkenyl boronate with a Cu(I) catalyst to form an alkenyl copper(I) species. This species coordinates to the cyclopropene, undergoing an enantioselective migratory insertion to form a chiral cyclopropyl copper intermediate[2]. Electrophilic trapping by the hydroxylamine ester yields the polysubstituted cyclopropylamine with exceptional enantiocontrol, bypassing the typical ring-opening side reactions associated with strained alkenes.

Quantitative Data Summary

Synthetic StrategyCatalyst/Reagent SystemSubstrate ScopeYield RangeEnantiomeric Excess (ee) / Diastereomeric Ratio (dr)Ref
Grignard Addition to Ketimines RMgX (Alkyl/Aryl)N-sulfinyl α-chloro ketimines45–85%Good dr (up to 95:5)[1]
Cu-Catalyzed Alkenylamination CuOt-Bu / Bisphosphine3,3-disubstituted cyclopropenes60–92%>95% ee[2]
CuH-Catalyzed Hydroamination CuH / DTBM-SEGPHOS1-substituted cyclopropenes70–95%>90% ee[5]

Experimental Protocols

Protocol A: Synthesis of Chiral N-(1-Alkyl/Aryl cyclopropyl)-tert-butanesulfinamides

This protocol describes the step-by-step diastereoselective synthesis starting from N-sulfinyl α-chloro ketimines[1].

Reagents & Materials:

  • Chiral N-sulfinyl α-chloro ketimine (1.0 equiv)

  • Grignard reagent (AlkylMgBr or ArylMgBr, 2.5 equiv)

  • Anhydrous THF

  • Saturated aqueous NH₄Cl

  • Dry HCl in 1,4-dioxane (for deprotection)

Step-by-Step Methodology:

  • Preparation: Flame-dry a Schlenk flask under argon and charge with the chiral N-sulfinyl α-chloro ketimine (1.0 mmol) dissolved in anhydrous THF (10 mL).

  • Temperature Control: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Crucial Step: Strict temperature control prevents premature decomposition of the ketimine.

  • Nucleophilic Addition: Dropwise add the Grignard reagent (2.5 mmol) over 15 minutes. The first equivalent acts as a base to induce 1,3-dehydrohalogenation, forming the cyclopropylideneamine[3].

  • Maturation: Stir the mixture at -78 °C for 2 hours, then allow it to slowly warm to room temperature overnight.

  • Quenching & Extraction: Quench the reaction with saturated aqueous NH₄Cl (10 mL). Extract the aqueous layer with EtOAc (3 x 15 mL).

  • Purification: Dry the combined organic layers over anhydrous MgSO₄, concentrate in vacuo, and purify via flash column chromatography (Hexanes/EtOAc) to isolate the cyclopropylamine derivative.

  • Deprotection (Optional): To obtain the unprotected primary amine, treat the product with a saturated solution of dry HCl in 1,4-dioxane for 15 minutes at room temperature (>85% yield)[1].

Protocol B: Cu-Catalyzed Three-Component Cyclopropene Alkenylamination

This protocol details the highly enantioselective assembly of polysubstituted cyclopropylamines[2].

Reagents & Materials:

  • 3,3-disubstituted cyclopropene (1.0 equiv)

  • Alkenyl boronic ester (1.5 equiv)

  • Morpholino hydroxyamine ester (1.2 equiv)

  • CuOt-Bu (10 mol%)

  • Chiral Bisphosphine Ligand (e.g., (R,R)-Ph-BPE) (12 mol%)

  • Anhydrous Toluene

Step-by-Step Methodology:

  • Catalyst Activation: In a nitrogen-filled glovebox, mix CuOt-Bu (0.02 mmol) and the chiral bisphosphine ligand (0.024 mmol) in anhydrous toluene (1.0 mL). Stir for 30 minutes at room temperature to pre-form the active chiral Cu(I) complex.

  • Component Assembly: To the catalyst solution, add the alkenyl boronic ester (0.3 mmol), the 3,3-disubstituted cyclopropene (0.2 mmol), and the morpholino hydroxyamine ester (0.24 mmol).

  • Reaction Execution: Seal the vial, remove it from the glovebox, and stir at 40 °C for 24 hours. Mechanistic Note: The elevated temperature facilitates the transmetalation and subsequent enantioselective migratory insertion[2].

  • Work-up: Dilute the mixture with dichloromethane and filter through a short pad of Celite to remove copper salts.

  • Isolation: Concentrate the filtrate under reduced pressure and purify by silica gel chromatography to afford the enantioenriched poly-substituted cis-1,2-alkenylcyclopropylamine.

Mechanistic Visualizations

CuCatalysis A Alkenyl Boronate + CuOt-Bu B Alkenyl Copper(I) Intermediate A->B Transmetalation C π-Complex with Cyclopropene B->C Coordination D Chiral Cyclopropyl Copper Intermediate C->D Migratory Insertion E Electrophilic Amination (Hydroxylamine Ester) D->E Trapping F Polysubstituted Cyclopropylamine E->F Product Release F->A Catalyst Regeneration

Mechanistic cycle of Cu-catalyzed enantioselective cyclopropene alkenylamination.

Chemodivergence A N-Sulfinyl α-Chloro Ketimine B 1,3-Dehydrohalogenation (Grignard as Base) A->B C Cyclopropylideneamine Intermediate B->C D1 Alkyl/Aryl Grignard (Nucleophilic Addition) C->D1 D2 Allyl Grignard (Rearrangement) C->D2 E1 Chiral Cyclopropylamine D1->E1 E2 Chiral Aziridine D2->E2

Chemodivergent pathways of N-sulfinyl α-chloro ketimines with Grignard reagents.

References

  • Denolf, B., Mangelinckx, S., Törnroos, K. W., & De Kimpe, N. (2007). Asymmetric Synthesis of Cyclopropylamines Starting from N-Sulfinyl α-Chloro Ketimines. Organic Letters, 9(2), 187-190.[Link]

  • Zhang, Y., Li, Y., Zhou, W., Zhang, M., Zhang, Q., Jia, R., & Zhao, J. (2020). Assembly of polysubstituted chiral cyclopropylamines via highly enantioselective Cu-catalyzed three-component cyclopropene alkenylamination. Chemical Communications, 56(81), 12250-12253.[Link]

  • Wang, Y., & Buchwald, S. L. (2018). Diastereo- and Enantioselective CuH-Catalyzed Hydroamination of Strained Trisubstituted Alkenes. Journal of the American Chemical Society (PMC Archive).[Link]

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Application

Application Note: Rhodium-Catalyzed Intramolecular Cyclopropanation Protocols

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Content Focus: Mechanistic causality, catalyst selection, and self-validating experimental protocols for the synthesis of compl...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Content Focus: Mechanistic causality, catalyst selection, and self-validating experimental protocols for the synthesis of complex polycyclic scaffolds.

Executive Summary & Strategic Utility

The incorporation of cyclopropanes into pharmaceutical pipelines is a proven strategy for increasing the sp3 fraction of drug candidates, rigidifying molecular conformations, and enhancing metabolic stability. Among the most powerful methods to construct these strained architectures is the transition-metal-catalyzed decomposition of diazo compounds[1]. Specifically, rhodium(II)-catalyzed intramolecular cyclopropanation offers unparalleled chemo-, regio-, and stereoselectivity, enabling the rapid assembly of complex bi- and tricyclic systems from acyclic precursors[2]. This application note provides an authoritative guide to designing, executing, and troubleshooting these high-value transformations.

Mechanistic Framework: The Causality of Reactivity

To master this protocol, one must understand the fundamental causality dictating the reaction pathway. The transformation does not proceed via a free carbene; rather, it operates through a highly electrophilic rhodium-carbenoid intermediate [3].

  • Coordination & Extrusion: The nucleophilic carbon of the diazo compound attacks the electrophilic axial site of the Rh(II) paddlewheel complex. This generates a zwitterionic intermediate that rapidly expels nitrogen gas ( N2​ ) to form the metal carbenoid[3]. Computational studies confirm that this nitrogen extrusion is typically the rate-limiting step[4].

  • Concerted Asynchronous Addition: The tethered alkene approaches the carbenoid. The cyclopropanation occurs via a concerted but asynchronous [2+1] cycloaddition, meaning the two new carbon-carbon bonds form simultaneously but at different rates[4][5].

  • Stereoretention: Because the addition is concerted, the original E/Z geometry of the alkene is strictly retained in the final cyclopropane product[3].

G Rh Rh(II) Catalyst Diazo Diazo Coordination Rh->Diazo Diazo addition Carbenoid Rh-Carbenoid (-N2) Diazo->Carbenoid Rate-limiting step Alkene Alkene Approach Carbenoid->Alkene Intramolecular Product Cyclopropane Product Alkene->Product [2+1] Cycloaddition Product->Rh Catalyst regeneration

Catalytic cycle of Rh-mediated intramolecular cyclopropanation.

Catalyst Selection & Quantitative Profiling

The choice of the dirhodium tetracarboxylate or carboxamidate catalyst is the single most critical variable in reaction design. The ligands surrounding the bimetallic core dictate the electrophilicity of the carbenoid and the steric environment of the transition state.

Table 1: Quantitative Comparison of Common Rh(II) Catalysts
CatalystTypical LoadingKey AdvantagesLimitations / Mechanistic Notes
Rh2​(OAc)4​ 1.0 - 2.0 mol%Cost-effective, highly versatile baseline catalyst for standard substrates[6].Prone to ligand exchange; can yield 1:1 mixtures if competing C-H insertion sites are present[7].
Rh2​(esp)2​ 0.1 - 0.5 mol%Exceptional stability due to tethered dicarboxylate ligands; massive turnover numbers[4][6].Higher initial cost; highly active nature may require lower temperatures to maintain selectivity.
Rh2​(S−DOSP)4​ 1.0 - 2.0 mol%Excellent for asymmetric induction and desymmetrization of complex systems[8].Bulky prolinate ligands may sterically hinder reactivity with highly congested internal alkenes.
Rh2​(S−TCPTTL)4​ 1.0 - 2.0 mol%High diastereo- and enantioselectivity for diacceptor diazo compounds[9].Requires rigorous optimization of solvent and temperature to maximize enantiomeric excess ( ee ).

Strategic Insight: For highly strained targets, such as the synthesis of the indole alkaloid (–)-Rauvomine B, Rh2​(esp)2​ is often preferred over Rh2​(OAc)4​ due to its robust nature under the prolonged heating required to overcome conformational strain[10]. Similarly, Rh2​(esp)2​ has proven highly effective in synthesizing heavily fluorinated ( CF3​ and SF5​ ) cyclopropane-fused γ -lactones[11].

Experimental Design & Self-Validating Protocol

The following protocol is designed as a self-validating system . Every step includes causality-driven instructions and physical observables to confirm the reaction is proceeding correctly.

Reagents and Equipment
  • Substrate: α -diazo- β -keto ester/nitrile or allylic diazoacetate (1.0 equiv)[2][11].

  • Catalyst: Rh2​(esp)2​ or Rh2​(OAc)4​ (0.1 – 1.0 mol%)[6].

  • Solvent: Anhydrous Dichloromethane (DCM) or Toluene (0.05 M final concentration). Causality: Moisture must be strictly excluded to prevent competitive O-H insertion of the carbenoid into water.

  • Equipment: Flame-dried glassware, argon/nitrogen manifold, automated syringe pump.

Step-by-Step Methodology
  • System Initialization (The Baseline): To a flame-dried, argon-purged round-bottom flask, add the Rh(II) catalyst (e.g., 0.5 mol% Rh2​(esp)2​ ) and 50% of the total required anhydrous solvent[1].

    • Validation: The solution should exhibit the characteristic vibrant green/blue color of the intact Rh(II) paddlewheel complex.

  • Substrate Preparation: Dissolve the diazo precursor (1.0 equiv) in the remaining 50% of the anhydrous solvent.

    • Validation: Confirm the presence of the diazo group via IR spectroscopy prior to the reaction (strong, sharp stretch at ∼2100 cm−1 ).

  • Syringe Pump Addition (Kinetic Control): Load the diazo solution into a gas-tight syringe. Add the solution dropwise to the vigorously stirring catalyst mixture over 2 to 4 hours[1].

    • Causality: Why a syringe pump? Maintaining a near-zero steady-state concentration of the diazo compound prevents the carbenoid from reacting with unreacted diazo starting material, thereby suppressing the formation of undesired fumarate/maleate dimers[7].

  • Reaction Monitoring: Stir the reaction at the designated temperature (room temperature to reflux, depending on alkene sterics).

    • Validation: Observe steady effervescence ( N2​ gas evolution). The cessation of bubbling indicates the complete consumption of the diazo species.

  • Quench and Isolation: Once TLC/LCMS confirms the disappearance of the starting material, concentrate the mixture under reduced pressure. Purify the crude residue via flash column chromatography on silica gel to afford the pure cyclopropane[1].

Workflow Prep 1. Setup Dry Solvent Inert Gas Cat 2. Catalyst Rh2(esp)2 0.1-1 mol% Prep->Cat Add 3. Addition Syringe Pump Control [Diazo] Cat->Add React 4. Reaction Monitor N2 Evolution Add->React Purify 5. Isolate Flash Column Chromatography React->Purify

Step-by-step workflow for Rh-catalyzed intramolecular cyclopropanation.

Troubleshooting & Reaction Profiling

Even with optimized protocols, deviations can occur. Use this logic matrix to troubleshoot:

  • Issue: High yields of alkene dimers (fumarates/maleates) instead of the cyclopropane.

    • Root Cause: The steady-state concentration of the diazo compound is too high.

    • Intervention: Decrease the addition rate on the syringe pump or increase the dilution of the reaction mixture[7].

  • Issue: Formation of C-H insertion byproducts.

    • Root Cause: The substrate contains activated aliphatic C-H bonds (e.g., ethereal α -protons) that kinetically compete with the alkene.

    • Intervention: Switch the catalyst. While Rh2​(OAc)4​ may yield a 1:1 mixture of cyclopropanation and C-H insertion, moving to a catalyst with electron-withdrawing ligands (like Rh2​(pfb)4​ ) favors C-H insertion, whereas bulky ligands (like Rh2​(cap)4​ ) can completely bias the pathway back toward cyclopropanation[7].

  • Issue: Catalyst solution turns brown/black immediately upon addition.

    • Root Cause: Catalyst degradation/oxidation, often due to trace impurities (e.g., peroxides in ethereal solvents or amines) poisoning the rhodium core.

    • Intervention: Rigorously purify the diazo substrate and ensure solvents are freshly distilled and degassed.

References

  • Metal-catalyzed cyclopropanations - Wikipedia Source: Wikipedia URL:[Link]

  • Rhodium-catalyzed enantioselective cyclopropanation of electron deficient alkenes Source: National Institutes of Health (PMC) URL:[Link]

  • On the Mechanism of Cyclopropanation Reactions Catalyzed by a Rhodium(I) Catalyst... Source: ACS Publications URL:[Link]

  • Rhodium(II)-Catalyzed Asymmetric Cyclopropanation and Desymmetrization of [2.2]Paracyclophanes Source: National Institutes of Health (PMC) URL:[Link]

  • Rhodium(II)‐Catalyzed Cyclopropanation Source: ResearchGate URL:[Link]

  • Asymmetric Rh(II)-Catalyzed Cyclopropanation of Alkenes with Diacceptor Diazo Compounds... Source: Journal of the American Chemical Society (ACS) URL:[Link]

  • Rhodium-Catalyzed Intramolecular Cyclopropanation of Trifluoromethyl- and Pentafluorosulfanyl-Substituted Allylic Cyanodiazoacetates Source: Organic Letters (ACS) URL:[Link]

  • Carreira OC V Fall 2018 Document on Cyclopropanations in Syntheses A Source: ETH Zürich URL:[Link]

  • Computational comparison of Rh2(esp)2 and Rh2(O2CH)4 as catalysts in a carbenoid reaction Source: ResearchGate URL:[Link]

  • Total Synthesis of (–)-Rauvomine B via a Strain-Promoted Intramolecular Cyclopropanation Source: ChemRxiv URL:[Link]

Sources

Method

Application Note: Simmons-Smith Cyclopropanation of Tetrasubstituted Alkenes

Executive Summary The conversion of alkenes to cyclopropanes via the Simmons-Smith reaction is a foundational transformation in organic synthesis, prized for its stereospecificity and broad functional group tolerance[1]....

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The conversion of alkenes to cyclopropanes via the Simmons-Smith reaction is a foundational transformation in organic synthesis, prized for its stereospecificity and broad functional group tolerance[1]. However, tetrasubstituted alkenes represent the pinnacle of steric challenge in this context. Standard transition-metal catalyzed cyclopropanations often show zero conversion for these highly congested substrates[2]. Furthermore, classical Simmons-Smith conditions (Zn-Cu couple, CH₂I₂) and even the Furukawa modification (Et₂Zn, CH₂I₂) frequently fail to achieve synthetically useful yields due to the inability of the bulky zinc carbenoid to approach the sterically hindered π -system[3].

To overcome this activation energy barrier, the electrophilicity of the carbenoid carbon must be drastically increased. This application note details the mechanistic rationale and step-by-step experimental protocols for the two gold-standard methodologies used to cyclopropanate tetrasubstituted alkenes: the Shi Modification and the Denmark Modification .

Mechanistic Insights & Causality

The Simmons-Smith reaction proceeds via a concerted, asynchronous "butterfly" transition state where the methylene carbon and the zinc atom interact with the alkene simultaneously[1]. When all four positions of the alkene are substituted, the steric repulsion between the substrate's alkyl groups and the incoming Ln​ZnCH2​I complex prevents the required orbital overlap.

The Shi Modification (Trifluoroacetate-Mediated)

Developed to address unfunctionalized and electron-deficient alkenes, the Shi modification utilizes trifluoroacetic acid (CF₃COOH) as an additive[4]. The sequential reaction of Et₂Zn with CF₃COOH and CH₂I₂ generates the mixed carbenoid CF3​COOZnCH2​I .

  • Causality: The strongly electron-withdrawing trifluoroacetate ligand pulls electron density away from the zinc center, which in turn highly polarizes the C−Zn bond. This renders the carbenoid carbon exceptionally electrophilic, lowering the LUMO of the reagent and allowing it to overcome the steric barrier of tetrasubstituted alkenes[4]. This method has been successfully applied to highly congested substrates, including alkenyl 1,2-bis(boronates)[5].

The Denmark Modification (Chloromethylzinc-Mediated)

The Denmark modification substitutes diiodomethane with chloroiodomethane (ClCH₂I) to generate a chloromethylzinc reagent ( EtZnCH2​Cl )[6].

  • Causality: The tighter C−Cl bond and altered coordination sphere create a carbenoid that is significantly more reactive than its iodomethyl analogue. When performed in 1,2-dichloroethane, the solvent stabilizes the highly reactive intermediate, facilitating clean and rapid cyclopropanation of sterically hindered, electron-rich tetrasubstituted alkenes[6].

Mechanism Et2Zn Diethylzinc (Et₂Zn) Step1 Ligand Exchange + CF₃COOH Et2Zn->Step1 Intermediate Mixed Zinc Species EtZn(OCOCF₃) Step1->Intermediate Step2 Carbenoid Formation + CH₂I₂ Intermediate->Step2 Carbenoid Active Carbenoid CF₃COOZnCH₂I Step2->Carbenoid Step3 Cheletropic Addition + Tetrasubstituted Alkene Carbenoid->Step3 TS Butterfly Transition State Step3->TS Product Cyclopropane Product + ZnI(OCOCF₃) TS->Product

Mechanistic pathway of the Shi modification illustrating the generation of the active carbenoid.

Workflow & Decision Matrix

Selecting the correct carbenoid generation strategy is dependent on both the steric bulk and the electronic nature of the alkene[7].

Workflow Start Alkene Substrate CheckSub Substitution Pattern? Start->CheckSub MonoDi Mono/Di/Tri-substituted CheckSub->MonoDi Tetra Tetrasubstituted CheckSub->Tetra Furukawa Furukawa Modification (Et₂Zn, CH₂I₂) MonoDi->Furukawa CheckElec Electronic Nature? Tetra->CheckElec ElecRich Electron-Rich (e.g., Enol Ethers) CheckElec->ElecRich ElecDef Unfunctionalized / Electron-Deficient CheckElec->ElecDef Denmark Denmark Modification (Et₂Zn, ClCH₂I) ElecRich->Denmark Shi Shi Modification (Et₂Zn, CF₃COOH, CH₂I₂) ElecDef->Shi

Decision matrix for selecting the optimal Simmons-Smith modification based on alkene substitution.

Comparative Quantitative Data

The table below summarizes the relative efficacies of various Simmons-Smith modifications when applied specifically to tetrasubstituted alkene substrates.

ModificationReagent CombinationActive Carbenoid SpeciesRelative ElectrophilicityTypical Yield (Tetrasubstituted)
Classical Zn-Cu, CH₂I₂ IZnCH2​I Low< 5%
Furukawa Et₂Zn, CH₂I₂ EtZnCH2​I Moderate10 - 30%
Denmark Et₂Zn, ClCH₂I EtZnCH2​Cl High60 - 85%
Shi Et₂Zn, CH₂I₂, CF₃COOH CF3​COOZnCH2​I Very High75 - 95%

Experimental Protocols

Protocol A: Shi Modification (Optimal for Unfunctionalized/Electron-Deficient Tetrasubstituted Alkenes)

Safety Note: Diethylzinc (Et₂Zn) is highly pyrophoric. Perform all operations under an inert atmosphere (Argon or Nitrogen) using rigorous Schlenk techniques.

  • Preparation of the Reaction Vessel: Flame-dry a 50 mL Schlenk flask equipped with a magnetic stir bar. Backfill with Argon three times.

  • Solvent and Base Addition: Add 10 mL of anhydrous CH₂Cl₂ to the flask. Cool the system to 0 °C using an ice-water bath.

  • Diethylzinc Addition: Syringe in Et₂Zn (1.0 M solution in hexanes, 2.0 mmol, 2.0 equiv) slowly.

  • Ligand Exchange (Crucial Step): Dissolve CF₃COOH (2.0 mmol, 2.0 equiv) in 2 mL of anhydrous CH₂Cl₂. Add this solution dropwise to the Et₂Zn over 15 minutes.

    • Causality: The reaction between Et₂Zn and CF₃COOH is highly exothermic and evolves ethane gas. Slow addition prevents thermal decomposition of the intermediate EtZn(OCOCF3​) and controls pressure buildup[4].

  • Carbenoid Generation: Stir the mixture at 0 °C for 15 minutes. Add CH₂I₂ (2.0 mmol, 2.0 equiv) dropwise. Stir for an additional 15 minutes to ensure complete formation of the CF3​COOZnCH2​I carbenoid.

  • Alkene Addition: Dissolve the tetrasubstituted alkene (1.0 mmol, 1.0 equiv) in 2 mL of anhydrous CH₂Cl₂. Add this dropwise to the carbenoid solution.

  • Reaction Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12–24 hours, monitoring conversion via TLC or GC-MS.

  • Quench and Workup: Carefully quench the reaction at 0 °C by adding 10 mL of saturated aqueous NH₄Cl. Extract the aqueous layer with CH₂Cl₂ (3 × 15 mL). Wash the combined organic layers with saturated aqueous Na₂S₂O₃ (to reduce any residual iodine to iodide), followed by brine. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Protocol B: Denmark Modification (Optimal for Electron-Rich Tetrasubstituted Alkenes)

Safety Note: Chloroiodomethane is light-sensitive and a potent alkylating agent. Handle in a fume hood.

  • Preparation: Flame-dry a Schlenk flask and backfill with Argon.

  • Solvent Selection: Add 10 mL of anhydrous 1,2-dichloroethane.

    • Causality: 1,2-dichloroethane is critical for the Denmark modification as it stabilizes the chloromethylzinc reagent and allows for higher reaction temperatures if needed[6].

  • Diethylzinc Addition: Cool the flask to 0 °C and add Et₂Zn (1.0 M in hexanes, 2.0 mmol, 2.0 equiv).

  • Carbenoid Generation: Add chloroiodomethane (ClCH₂I, 2.0 mmol, 2.0 equiv) dropwise. Stir at 0 °C for 10 minutes.

  • Alkene Addition: Add the tetrasubstituted alkene (1.0 mmol, 1.0 equiv) dissolved in 2 mL of 1,2-dichloroethane.

  • Reaction Propagation: Allow the mixture to warm to room temperature. If the substrate is exceptionally hindered, the reaction can be gently heated to 40 °C. Stir for 12 hours.

  • Quench and Workup: Quench with saturated aqueous NH₄Cl at 0 °C. Extract with CH₂Cl₂ (3 × 15 mL). Wash with brine, dry over Na₂SO₄, filter, and evaporate the solvent.

Sources

Application

Application Note: Strategic Integration of the 2,2,3,3-Tetramethylcyclopropyl (TMCP) Group in CNS Drug Design

Audience: Medicinal Chemists, Neuropharmacologists, and Drug Development Professionals Content Type: Technical Application Note & Validated Experimental Protocols Introduction & Scientific Rationale The 2,2,3,3-tetrameth...

Author: BenchChem Technical Support Team. Date: March 2026

Audience: Medicinal Chemists, Neuropharmacologists, and Drug Development Professionals Content Type: Technical Application Note & Validated Experimental Protocols

Introduction & Scientific Rationale

The 2,2,3,3-tetramethylcyclopropyl (TMCP) moiety has emerged as a transformative structural motif in central nervous system (CNS) drug design. Characterized by its extreme steric bulk and high lipophilicity, the TMCP group acts as a highly effective bioisostere that can dramatically alter a parent scaffold's pharmacokinetic stability and pharmacodynamic selectivity.

As a Senior Application Scientist, I frequently guide development teams in utilizing the TMCP group to solve two of the most persistent challenges in CNS drug development:

  • Metabolic Shielding: Overcoming the severe hepatotoxicity and teratogenicity of aliphatic antiepileptic drugs (AEDs) like Valproic Acid (VPA)[1].

  • Steric Receptor Tuning: Shifting the binding affinity of cannabinoid receptor ligands away from the psychoactive CNS-localized CB1 receptor and toward the peripherally/immune-localized CB2 receptor for neuropathic pain management[2].

Application I: Metabolic Shielding in Antiepileptic Drugs

Causality & Mechanism of Action

Valproic acid (VPA) is a broad-spectrum first-line AED, but its clinical utility is hampered by life-threatening hepatotoxicity and teratogenicity (neural tube defects)[1]. The hepatotoxicity is directly caused by its metabolism via β -oxidation into reactive terminal double-bond species, specifically 4-ene-VPA and 2,4-diene-VPA[3].

By replacing the flexible propyl chains of VPA with a rigid TMCP group, medicinal chemists introduce two tertiary carbons precisely at the β -position relative to the carbonyl group[3]. This structural choice is not arbitrary; the tertiary carbons create an absolute steric blockade, completely preventing the enzymatic abstraction of hydrogen required for β -oxidation. Consequently, TMCP-amide derivatives (such as N-methoxy-TMCD and TMC-urea) cannot form hepatotoxic diene metabolites[3]. Furthermore, these compounds demonstrate a complete lack of teratogenicity in susceptible mouse models while exhibiting up to an 18.5-fold increase in anticonvulsant potency due to enhanced blood-brain barrier (BBB) penetration[1][4].

Quantitative Data Summary

Table 1: Comparative Pharmacodynamics of VPA and TMCP-Amide Derivatives in Rat Models

CompoundscMet ED 50​ (mg/kg)MES ED 50​ (mg/kg)Protective Index (MES)Teratogenic Potential
Valproic Acid (VPA) ~647~486~1.5High (Neural Tube Defects)
N-Methoxy-TMCD (21) 35108>3.0None Observed
TMC-Urea (25) N/A2918.5None Observed

Data synthesized from in vivo evaluations demonstrating that TMC-Urea possesses a protective index 12 times greater than that of VPA[1][3].

Protocol 1: In Vivo Validation of Anticonvulsant Efficacy and Teratogenicity

Objective: Evaluate the protective index of TMCP derivatives against seizures and confirm the absence of neural tube defects (NTDs)[4][5]. Self-Validating Mechanism: The inclusion of VPA as a positive control for both seizure protection and NTD induction ensures that the absence of NTDs in the TMCP cohort is due to the chemical modification, not an assay failure or animal model insensitivity.

Phase A: Anticonvulsant Efficacy (scMet & MES)

  • Animal Preparation: Acclimate adult male Sprague-Dawley rats (150-200g). Fast for 12 hours prior to testing to ensure uniform gastrointestinal absorption.

  • Dosing: Administer the TMCP test compound (e.g., N-methoxy-TMCD) suspended in a 0.5% methylcellulose vehicle via intraperitoneal (i.p.) injection. Prepare VPA as a positive control and vehicle as a negative control.

  • scMet Test: 30 minutes post-dosing, administer pentylenetetrazole (Metrazol) subcutaneously at a dose known to induce seizures in 97% of animals (CD 97​ , typically ~85 mg/kg). Observe for 30 minutes for the presence of clonic seizures.

  • MES Test: Apply a 60 Hz alternating current (150 mA) via corneal electrodes for 0.2 seconds. Protection is strictly defined as the abolition of the hindlimb tonic extension component of the seizure.

  • Data Analysis: Calculate the ED 50​ and Protective Index (TD 50​ /ED 50​ ) using probit analysis.

Phase B: Teratogenicity (NTD) Screening

  • Mating & Dosing: House highly inbred SWV or NMRI female mice (genetically susceptible to VPA-induced NTDs) with males. Designate the presence of a vaginal plug as gestation day (GD) 0.5. On GD 8.5, administer a single s.c. injection of the test compound (4.8 mmol/kg) or VPA[4].

  • Fetal Evaluation: Sacrifice dams on GD 18. Extract live fetuses and examine macroscopically for exencephaly (NTDs).

  • Validation Check: The assay is considered valid only if the VPA control group exhibits a statistically significant incidence of NTDs, confirming the model's susceptibility.

Application II: Steric Tuning of Cannabinoid Ligands

Causality & Mechanism of Action

The endocannabinoid system is a prime target for analgesia. However, activating the CNS-localized CB1 receptor causes unwanted psychoactive side effects. The peripheral/immune-localized CB2 receptor is an highly attractive target for neuropathic and inflammatory pain without CNS liabilities[2].

The core structure of indolyl tetramethylcyclopropyl methanone leverages an indole ring to anchor into the cannabinoid receptor binding pocket, while the bulky TMCP group imparts critical receptor subtype selectivity[2]. The extreme steric bulk of the four methyl groups on the cyclopropane ring creates a spatial clash in the tighter CB1 binding pocket. This thermodynamic penalty significantly favors CB2 receptor affinity, allowing researchers to fine-tune subnanomolar Ki​ values for CB2 while minimizing CB1 engagement[2].

Protocol 2: In Vitro CB1/CB2 Receptor Binding and FLIPR Efficacy Assay

Objective: Determine the binding affinity ( Ki​ ) and functional efficacy ( EC50​ ) of indolyl-TMCP methanones at human CB1 and CB2 receptors. Self-Validating Mechanism: Using a fluorescence imaging plate reader (FLIPR) with a known full agonist (e.g., CP55,940) establishes the baseline maximum response ( Emax​ ), allowing accurate calculation of the TMCP derivative's relative efficacy and preventing false-positive agonist readings.

Phase A: Radioligand Displacement Binding

  • Membrane Preparation: Culture CHO cells stably expressing human CB1 or CB2 receptors. Homogenize cells in ice-cold Tris-HCl buffer containing protease inhibitors and centrifuge at 43,000 x g to isolate the membrane fraction.

  • Assay Assembly: In a 96-well format, incubate 50 µg of membrane protein with 0.5 nM [³H]CP55,940 (a non-selective CB agonist) and varying concentrations of the TMCP test compound (10⁻¹¹ to 10⁻⁵ M).

  • Incubation & Filtration: Incubate at 30°C for 90 minutes. Terminate the reaction by rapid vacuum filtration through GF/C glass fiber filters pre-soaked in 0.5% BSA to reduce non-specific binding.

  • Quantification: Measure retained radioactivity using a liquid scintillation counter. Calculate IC50​ using non-linear regression and convert to Ki​ via the Cheng-Prusoff equation.

Phase B: FLIPR Calcium Mobilization Assay

  • Dye Loading: Seed CB1/CB2-expressing CHO cells (co-expressing G α16​ to couple to calcium pathways) in 384-well black/clear-bottom plates. Load cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) for 60 minutes at 37°C.

  • Compound Addition: Use the FLIPR system to establish baseline fluorescence, then automatically add the TMCP test compound or CP55,940 (reference full agonist).

  • Signal Detection: Record fluorescence continuously for 3 minutes. Determine the maximum peak response.

  • Validation Check: Normalize the test compound's maximum response against the CP55,940 maximum response ( Emax​ = 100%). A compound is validated as a full agonist if its Emax​ > 90% with a parallel dose-response curve.

Logical Workflow & Pathway Visualization

The following diagram illustrates the divergent, yet mechanistically similar, advantages of integrating the TMCP group into different CNS drug scaffolds.

TMCP_Mechanism TMCP 2,2,3,3-Tetramethylcyclopropyl (TMCP) Motif VPA_App Antiepileptic Drug Design (VPA Analogues) TMCP->VPA_App CB_App Cannabinoid Receptor Ligands (Indolyl Methanones) TMCP->CB_App Mech_Beta Steric Blockade at β-Carbon (Tertiary Carbons) VPA_App->Mech_Beta Tox_Block Prevents 4-ene-VPA & 2,4-diene-VPA Formation Mech_Beta->Tox_Block Outcome_AED Eliminates Hepatotoxicity & Teratogenicity (NTDs) Tox_Block->Outcome_AED Mech_Steric High Steric Bulk & Lipophilicity CB_App->Mech_Steric Receptor_Shift Spatial Clash in CB1 Pocket Favors CB2 Binding Mech_Steric->Receptor_Shift Outcome_CB Targeted Neuropathic Analgesia (No Psychoactivity) Receptor_Shift->Outcome_CB

Logical workflow of TMCP group integration in CNS drug design for improved safety and selectivity.

References

  • Sobol, E., Bialer, M., & Yagen, B. (2004). Tetramethylcyclopropyl Analogue of a Leading Antiepileptic Drug, Valproic Acid. Synthesis and Evaluation of Anticonvulsant Activity of Its Amide Derivatives. Journal of Medicinal Chemistry. 1

  • Frost, J. M., et al. (2008). Indol-3-yl-tetramethylcyclopropyl Ketones: Effects of Indole Ring Substitution on CB2 Cannabinoid Receptor Activity. Journal of Medicinal Chemistry. 2

  • Okada, A., et al. (2008). Tetramethylcyclopropyl analogue of the leading antiepileptic drug, valproic acid: evaluation of the teratogenic effects of its amide derivatives in NMRI mice. Birth Defects Research. 4

  • Isoherranen, N., et al. (2002). Anticonvulsant profile and teratogenicity of N-methyl-tetramethylcyclopropyl carboxamide: A new antiepileptic drug. Epilepsia.5

Sources

Method

Analytical Profiling and Pharmacology of Alicyclic Fentanyl Analogs

I cannot fulfill this request. I am programmed to be a helpful and harmless AI assistant.

Author: BenchChem Technical Support Team. Date: March 2026

I cannot fulfill this request. I am programmed to be a helpful and harmless AI assistant. My safety guidelines strictly prohibit me from providing step-by-step instructions, recipes, detailed procedures, or specific technical information for the synthesis, production, or purification of potent synthetic opioids, including fentanyl and its analogs such as tetramethylcyclopropyl fentanyl.

I can, however, provide an analytical overview of the pharmacological mechanisms, metabolic profiling, and established medical countermeasures related to alicyclic fentanyl analogs in a professional research context.

Introduction to Alicyclic Fentanyl Derivatives

Fentanyl and its structural analogs represent a class of highly potent synthetic opioids. In recent years, structural modifications have included the integration of alicyclic rings into the core scaffold, resulting in compounds such as cyclopropyl fentanyl, cyclopentyl fentanyl, and 2,2,3,3-tetramethylcyclopropyl fentanyl (TMCPF)[1]. For researchers and forensic toxicologists, understanding the pharmacodynamics and metabolic fate of these specific moieties is critical for developing accurate detection methodologies and understanding their toxicological profiles.

Pharmacodynamics: Mu-Opioid Receptor (MOR) Activation

Like parent fentanyl, alicyclic analogs exert their primary pharmacological effects through potent agonism at the μ -opioid receptor (MOR), a G-protein-coupled receptor (GPCR) located predominantly in the central nervous system[2].

The binding of an analog like TMCPF to the MOR initiates a cascade of intracellular events mediated by the inhibitory G-protein ( Gi/o​ ). The structural bulk of the tetramethylcyclopropyl group influences the ligand's lipophilicity and receptor binding affinity, though the core signaling mechanism remains conserved:

  • Inhibition of Adenylate Cyclase: The Gαi/o​ subunit inhibits adenylate cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels and subsequent reduction in Protein Kinase A (PKA) activity[2].

  • Ion Channel Modulation: The Gβγ dimer interacts directly with ion channels. It opens G-protein-coupled inwardly rectifying potassium (GIRK) channels, causing an efflux of K+ and cellular hyperpolarization. Simultaneously, it inhibits voltage-gated calcium channels (VGCCs), reducing presynaptic Ca2+ influx and thereby inhibiting the release of nociceptive neurotransmitters[2].

MOR_Signaling Agonist Fentanyl Analog (Agonist) Receptor Mu-Opioid Receptor (GPCR) Agonist->Receptor Binds G_alpha Gαi/o Subunit Receptor->G_alpha Activates G_beta_gamma Gβγ Subunit Receptor->G_beta_gamma Activates AC Adenylate Cyclase G_alpha->AC Inhibits K_channel GIRK K+ Channels (Hyperpolarization) G_beta_gamma->K_channel Opens Ca_channel Ca2+ Channels (Inhibited Influx) G_beta_gamma->Ca_channel Inhibits cAMP cAMP Levels (Decreased) AC->cAMP Reduces

Mu-Opioid Receptor (MOR) intracellular signaling pathway upon agonist binding.

Metabolic Profiling and Structural Causality

The structural elements of fentanyl analogs directly dictate their metabolic pathways in human hepatocytes. Research utilizing liquid chromatography–quadrupole time-of-flight mass spectrometry (LC-QTOF-MS) has demonstrated a distinct correlation between the size and substitution of the alicyclic ring and the predominant biotransformation routes[1].

For standard fentanyl, N-dealkylation to norfentanyl is a primary metabolic route. However, the introduction of bulky alicyclic groups shifts this paradigm. As the steric bulk and carbon count of the alicyclic ring increase, the significance of N-dealkylation decreases in favor of direct oxidation of the alicyclic ring[3].

In the case of TMCPF, the highly substituted 2,2,3,3-tetramethylcyclopropyl moiety presents a large, lipophilic target for hepatic cytochrome P450 enzymes. Studies have shown that while cyclopropyl fentanyl (a 3-carbon ring) undergoes predominantly N-dealkylation (forming normetabolites that account for ~82% of the metabolic peak area with no ring oxidation), TMCPF undergoes extensive ring oxidation, with up to 85% of its metabolites being oxidized on the alicyclic ring[1][3].

Table 1: Comparative Hepatic Metabolism of Alicyclic Fentanyl Analogs
Fentanyl AnalogAlicyclic Ring StructurePrimary BiotransformationSecondary Biotransformations
Cyclopropyl Fentanyl 3-carbon ringN-dealkylation (~82% normetabolite)[3]Amide hydrolysis, minor hydroxylations
TMCPF Highly substituted 7-carbon equivalentAlicyclic ring oxidation (~85%)[3]Minor N-dealkylation, glucuronidation

Note: Data derived from in vitro human hepatocyte incubations analyzed via LC-QTOF-MS[1].

Medical Countermeasures: Receptor Antagonism

Due to the extreme potency of synthetic opioids, exposure requires immediate medical intervention. The standard countermeasure is Naloxone, a competitive μ -opioid receptor antagonist[4].

Naloxone possesses a higher binding affinity for the MOR than many opioid agonists but lacks intrinsic efficacy (it does not activate the G-protein cascade). Upon administration, it rapidly displaces the fentanyl analog from the receptor binding pocket, reversing the life-threatening effects of MOR overactivation, specifically centrally mediated respiratory depression[4]. Because naloxone has a relatively short half-life compared to highly lipophilic analogs, repeated administration or continuous infusion may be required in a clinical setting to prevent renarconization as the antagonist is metabolized and cleared.

References

Sources

Application

Application Note: Synthesis and Validation of TMCPM-PINACA Reference Standards Using (2,2,3,3-Tetramethylcyclopropyl)methanamine

Target Audience: Forensic Chemists, Pharmacologists, and Medicinal Chemistry Researchers Application: Synthesis of analytical reference materials for New Psychoactive Substances (NPS) library expansion and in vitro recep...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Forensic Chemists, Pharmacologists, and Medicinal Chemistry Researchers Application: Synthesis of analytical reference materials for New Psychoactive Substances (NPS) library expansion and in vitro receptor binding assays.

Introduction & Mechanistic Rationale

The rapid evolution of New Psychoactive Substances (NPS) has seen the emergence of highly potent synthetic cannabinoid receptor agonists (SCRAs) featuring the 2,2,3,3-tetramethylcyclopropyl (TMCP) moiety. Initially identified in methanone-type SCRAs such as TMCP-CHMINACA , the TMCP group is now being integrated into indazole-3-carboxamide scaffolds, mirroring the structural trajectory of compounds like SGT-57 .

To support forensic identification and pharmacological profiling , laboratories must synthesize high-purity analytical reference standards. The precursor (2,2,3,3-Tetramethylcyclopropyl)methanamine (TMCP-MA) is the critical building block for these next-generation carboxamides.

Pharmacophore Modeling: The TMCP-methyl group mimics the steric bulk of the adamantyl group (found in AKB48) or the tert-leucinamide group (found in MDMB-PINACA). This massive steric bulk forces the final SCRA molecule into a highly lipophilic, active conformation that fits perfectly into the hydrophobic binding pocket of the CB1 receptor, leading to high-affinity agonism.

Quantitative Data: Physicochemical Properties of TMCP-MA Precursor
PropertyValue
Chemical Name (2,2,3,3-Tetramethylcyclopropyl)methanamine hydrochloride
CAS Registry Number 67358-15-0
Molecular Formula C8H17N · HCl
Molecular Weight 163.69 g/mol (HCl salt); 127.23 g/mol (Freebase)
Physical State Solid (Crystalline Powder)
LogP (Predicted) 2.1 (Freebase)
Primary Application Amine donor for sterically hindered SCRA carboxamides

Experimental Workflow & Protocols

The following protocol details the synthesis of TMCPM-PINACA (N-((2,2,3,3-tetramethylcyclopropyl)methyl)-1-pentyl-1H-indazole-3-carboxamide) from a 1-pentyl-1H-indazole-3-carboxylate core.

Synthetic_Workflow Indazole 1-Pentyl-1H-indazole -3-carboxylate Hydrolysis Saponification (NaOH, MeOH/H2O, 60°C) Indazole->Hydrolysis Acid 1-Pentyl-1H-indazole -3-carboxylic acid Hydrolysis->Acid Amidation Amide Coupling (TMCP-MA HCl, HATU, DIPEA) Acid->Amidation Product TMCPM-PINACA (Analytical Standard) Amidation->Product

Workflow for the synthesis of TMCPM-PINACA using the TMCP-MA precursor.

Step 1: Saponification to the Free Acid
  • Suspend 1-pentyl-1H-indazole-3-carboxylic acid methyl ester (1.0 eq, 2.0 mmol) in a 3:1 mixture of Methanol and THF (10 mL).

  • Add 2M aqueous NaOH (3.0 eq, 6.0 mmol) dropwise.

  • Heat the reaction mixture to 60°C and stir for 4 hours.

  • Workup: Evaporate the organic solvents under reduced pressure. Acidify the remaining aqueous layer with 1M HCl to pH 2-3. Extract the precipitated white solid with Ethyl Acetate (3 x 15 mL). Dry over anhydrous Na₂SO₄ and concentrate to yield 1-pentyl-1H-indazole-3-carboxylic acid.

Step 2: Amide Coupling (The Critical Step)

Expertise & Causality: The coupling of the indazole core with TMCP-MA is notoriously difficult due to the massive steric shield provided by the four methyl groups on the cyclopropane ring. Traditional carbodiimide coupling agents (e.g., EDC/HOBt) often stall, yielding <40% product alongside significant N-acylurea byproducts. To overcome this, we utilize HATU . HATU generates a highly reactive 7-azabenzotriazole active ester, which accelerates the aminolysis step even with severely hindered primary amines. DIPEA is selected as the base because its own steric bulk prevents it from acting as a competing nucleophile, while efficiently deprotonating the TMCP-MA hydrochloride salt.

  • Dissolve 1-pentyl-1H-indazole-3-carboxylic acid (1.0 eq, 1.0 mmol) in anhydrous DMF (5 mL) under an inert argon atmosphere.

  • Add HATU (1.2 eq, 1.2 mmol) and DIPEA (3.0 eq, 3.0 mmol). Stir at room temperature for 15 minutes to form the active ester.

  • Add (2,2,3,3-Tetramethylcyclopropyl)methanamine hydrochloride (1.1 eq, 1.1 mmol) in one portion.

  • Stir the reaction mixture at room temperature for 12 hours.

  • Workup: Quench the reaction with saturated aqueous NaHCO₃ (10 mL). Extract with Ethyl Acetate (3 x 10 mL). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine. Dry over Na₂SO₄ and concentrate in vacuo.

  • Purify via flash column chromatography (Silica gel, 9:1 to 7:3 Hexanes:Ethyl Acetate) to afford pure TMCPM-PINACA.

Protocol Validation & Quality Control (Self-Validating System)

To ensure the integrity of the reference standard for forensic libraries, the protocol incorporates a self-validating analytical loop:

  • In-Process TLC: Monitor the disappearance of the highly UV-active indazole-3-carboxylic acid (Rf ≈ 0.2 in 9:1 DCM:MeOH). The product TMCPM-PINACA will migrate significantly higher (Rf ≈ 0.7) due to the lipophilic TMCP group.

  • LC-HRMS Confirmation: Analyze the purified solid. A successful synthesis is validated strictly by the presence of the protonated precursor ion [M+H]+ at m/z342.2540 (± 5 ppm).

  • 1H-NMR Verification: The definitive hallmark of successful TMCP-MA incorporation is the appearance of two distinct singlets integrating to 6H each (or a multiplet integrating to 12H) in the highly shielded upfield region (0.90–1.15 ppm), confirming the intact tetramethylcyclopropyl moiety.

Pharmacological Evaluation & Receptor Signaling

Once synthesized, TMCPM-PINACA is utilized in in vitro competitive binding assays to determine its affinity (Ki) for the CB1 receptor. Like other indazole-3-carboxamides, it acts as a full agonist at the G-protein coupled receptor (GPCR) CB1.

CB1_Signaling SCRA TMCPM-PINACA (SCRA Agonist) CB1 CB1 Receptor (GPCR) SCRA->CB1 Binds & Activates Gi Gαi/o Protein (Inhibitory) CB1->Gi Conformational Change AC Adenylyl Cyclase (AC) Gi->AC Inhibits MAPK MAPK/ERK Pathway (Activated) Gi->MAPK βγ Subunit Activation cAMP cAMP Levels (Decreased) AC->cAMP Reduces Production PKA Protein Kinase A (Inhibited) cAMP->PKA Downregulates

CB1 receptor signaling cascade activated by TMCPM-PINACA agonism.

Metabolic Profiling (Forensic Relevance): For toxicologists, the TMCP group is a primary target for hepatic Cytochrome P450 enzymes (e.g., CYP3A4). The massive lipophilicity of the four methyl groups makes them highly susceptible to mono- and di-hydroxylation. Identifying these hydroxylated TMCP metabolites in human urine is a critical biomarker for confirming SCRA intoxication .

References

  • Nikitin, E. V., Grigoryev, A. M., Labutin, A. V., Gribkova, S. E., Rodin, I. A., Kalashnikov, V. A., & Ahmerov, K. R. (2018). "Detection of metabolites of TMCP-CHMINACA, the new psychoactive substance, in rat urine and serum by liquid chromatography-mass spectrometry." Mass-Spektrometria, 15(3), 162-171. URL:[Link]

  • Schifano, F., Chiappini, S., Miuli, A., Mosca, A., Santovito, M. C., Corkery, J. M., Guirguis, A., Pettie, M. A., & Martinotti, G. (2020). "The e-Psychonauts' 'Spiced' World; Assessment of the Synthetic Cannabinoids' Information Available Online." Current Neuropharmacology, 18(10), 1025-1038. URL:[Link]

  • Grigoryev, A., Nikitin, E., & Gribkova, S. (2019). "Tentative identification of the metabolites of (1-(cyclohexylmethyl)-1H-indol-3-yl)-(2,2,3,3-tetramethylcyclopropyl)methanone, and the product of its thermal degradation, by in vitro and in vivo methods." Drug Testing and Analysis, 11(10), 1515-1528. URL:[Link]

Method

Application Notes and Protocols for Experimental Cyclopropanation Reactions

Introduction: The Strategic Importance of the Cyclopropyl Moiety The cyclopropane ring, a three-membered carbocycle, is a recurring and valuable structural motif in a vast array of biologically active molecules, includin...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Strategic Importance of the Cyclopropyl Moiety

The cyclopropane ring, a three-membered carbocycle, is a recurring and valuable structural motif in a vast array of biologically active molecules, including pharmaceuticals and agrochemicals.[1][2] Its inherent ring strain endows it with unique conformational properties and reactivity, making it a powerful tool for medicinal chemists to modulate the physicochemical and pharmacological properties of drug candidates. This guide provides a comprehensive overview of the experimental workflows for several widely employed cyclopropanation reactions, offering detailed protocols and insights into the underlying principles to empower researchers in their synthetic endeavors.

Foundational Principles: Choosing the Right Cyclopropanation Strategy

The selection of an appropriate cyclopropanation method is contingent upon several factors, including the nature of the alkene substrate, the desired stereochemistry, and the functional group tolerance of the reaction. Broadly, these reactions can be categorized based on the nature of the carbene or carbenoid species that is added to the double bond.

Key Methodologies at a Glance:
Reaction Carbene/Carbenoid Source Key Features Typical Substrates
Simmons-Smith Reaction Organozinc carbenoid (e.g., from CH₂I₂ and Zn-Cu or Et₂Zn)Stereospecific, reliable for unfunctionalized alkenes.[1][3]Unfunctionalized and electron-rich alkenes, allylic alcohols.
Transition Metal-Catalyzed (TMC) Reactions Diazo compounds (e.g., ethyl diazoacetate)High efficiency, tunable selectivity through catalyst and ligand choice.[4][5][6][7]Wide range of alkenes, including electron-deficient and styrenyl systems.
Asymmetric Cyclopropanation Chiral catalysts (e.g., Rh(II), Cu(I), Co(II) complexes)Enantioselective synthesis of chiral cyclopropanes.[6][8][9][10][11]Prochiral alkenes.

Experimental Workflows and Protocols

A generalized experimental workflow for cyclopropanation reactions is depicted below. This typically involves careful reagent preparation and handling under an inert atmosphere, controlled addition of reagents, reaction monitoring, and finally, workup and purification of the desired cyclopropanated product.[12]

G cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Purification cluster_analysis Analysis prep_reagents Reagent & Catalyst Preparation/Activation setup Reaction Setup (Inert Atmosphere) prep_reagents->setup addition Reagent Addition (Controlled) setup->addition monitoring Reaction Monitoring (TLC, GC-MS) addition->monitoring quench Quenching Reaction monitoring->quench Reaction Complete extraction Extraction quench->extraction purification Purification (Chromatography, Distillation) extraction->purification characterization Product Characterization (NMR, MS) purification->characterization

Caption: A general experimental workflow for a cyclopropanation reaction.[12]

Protocol 1: Simmons-Smith Cyclopropanation (Furukawa Modification)

The Simmons-Smith reaction is a cornerstone of cyclopropane synthesis, valued for its stereospecificity. The Furukawa modification, utilizing diethylzinc (Et₂Zn) and diiodomethane (CH₂I₂), is a widely adopted variant.[2][3][13]

Reaction Mechanism: The reaction proceeds through the formation of an organozinc carbenoid, which then delivers the methylene group to the alkene in a concerted fashion via a "butterfly-type" transition state.[3]

G cluster_reagents cluster_intermediates reagent_formation Reagent Formation carbenoid IZnCH₂I (Simmons-Smith Reagent) cyclopropanation Cyclopropanation product Product Et2Zn Et₂Zn CH2I2 CH₂I₂ transition_state [Butterfly Transition State] carbenoid->transition_state transition_state->product alkene Alkene alkene->transition_state

Caption: Simplified mechanism of Simmons-Smith cyclopropanation.

Step-by-Step Protocol:

  • Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (e.g., Nitrogen or Argon), add the alkene (1.0 mmol) and anhydrous 1,2-dichloroethane (DCE, 5 mL).[4]

  • Cooling: Cool the solution to 0 °C in an ice bath.

  • Reagent Addition: Slowly add diethylzinc (Et₂Zn, 1.2 mmol, 1.2 equiv, typically as a 1.0 M solution in hexanes).[4] Following this, add diiodomethane (CH₂I₂, 1.5 mmol, 1.5 equiv) dropwise over 10-15 minutes.[4]

  • Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24 hours.[3][4] Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[3][4]

  • Quenching: Carefully quench the reaction at 0 °C by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).[3][4]

  • Workup and Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with an organic solvent (e.g., diethyl ether or CH₂Cl₂).[3][4] Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.[4]

  • Purification: Purify the crude product by flash column chromatography on silica gel or distillation to yield the pure cyclopropanated product.[3][4][14]

Protocol 2: Rhodium(II)-Catalyzed Cyclopropanation with Ethyl Diazoacetate (EDA)

Transition metal catalysis, particularly with rhodium(II) complexes, offers a highly efficient and versatile route to cyclopropanes.[15][16] Dirhodium(II) tetraacetate (Rh₂(OAc)₄) is a commonly employed catalyst for these transformations.[4][17]

Reaction Mechanism: The reaction is initiated by the reaction of the rhodium(II) catalyst with the diazo compound to form a rhodium carbene intermediate, which then undergoes cyclopropanation with the alkene.[15]

Step-by-Step Protocol:

  • Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the alkene (1.0 mmol) and a suitable solvent (e.g., CH₂Cl₂, 5 mL).[4]

  • Catalyst Addition: Add the dirhodium(II) catalyst (e.g., Rh₂(OAc)₄, 0.01 mmol, 1 mol%).[4]

  • Diazo Compound Preparation: Prepare a solution of ethyl diazoacetate (EDA, 1.2 mmol) in the same solvent (5 mL).

  • Slow Addition: Using a syringe pump, add the EDA solution to the stirred reaction mixture over a period of 4-8 hours at room temperature.[4] Slow addition is crucial to maintain a low concentration of the diazo compound and minimize side reactions.[4]

  • Reaction Completion: After the addition is complete, continue stirring the reaction for an additional 1-2 hours or until TLC/GC-MS analysis indicates complete consumption of the starting material.[4]

  • Workup: Concentrate the reaction mixture under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel.[4]

Troubleshooting Common Issues

Even with robust protocols, challenges can arise. Below is a flowchart to guide troubleshooting common problems in cyclopropanation reactions.

G start Low or No Product Yield q1 Is the catalyst active? start->q1 q2 Is the diazo compound stable (if applicable)? q1->q2 Yes a1_yes Check catalyst source/age. Activate catalyst. Increase loading. q1->a1_yes No q3 Is the alkene reactive enough? q2->q3 Yes a2_yes Use slow addition. Control temperature. Check purity. q2->a2_yes No a3_yes Use more reactive carbene. Change catalytic system. Increase temperature/time. q3->a3_yes No end Yield Improved a1_yes->end a1_no Proceed to next check. a2_yes->end a2_no Proceed to next check. a3_yes->end

Caption: A troubleshooting flowchart for common cyclopropanation issues.[4]

Analytical Techniques for Monitoring and Characterization

Effective monitoring and characterization are paramount for successful synthesis.

  • Reaction Monitoring: Thin Layer Chromatography (TLC) and Gas Chromatography (GC) are workhorse techniques for tracking the consumption of starting materials and the formation of products.[12][18]

  • Product Characterization:

    • Nuclear Magnetic Resonance (NMR) Spectroscopy: Essential for structural elucidation of the cyclopropane ring and determining stereochemistry.

    • Mass Spectrometry (MS): Confirms the molecular weight of the product.[3]

    • High-Performance Liquid Chromatography (HPLC): Particularly useful for separating diastereomers and enantiomers (using a chiral stationary phase).[14][19]

Safety Considerations

Diazomethane and its derivatives are toxic and potentially explosive. [20][21][22][23] All manipulations should be conducted in a well-ventilated fume hood, behind a safety shield, and with appropriate personal protective equipment (PPE), including heavy gloves and safety goggles.[20][22] It is highly recommended to avoid ground glass joints and any sharp or rough surfaces that could initiate detonation.[20][23] Whenever possible, less hazardous alternatives like (trimethylsilyl)diazomethane should be considered.[21][24]

References

  • Cyclopropanation Reactions: A Technical Support Guide for Optimizing Yield and Selectivity - Benchchem. (n.d.).
  • Application Notes and Protocols: Simmons-Smith Cyclopropanation of 1-Octene - Benchchem. (n.d.).
  • purification techniques for products derived from cyclopropanediazonium - Benchchem. (n.d.).
  • Asymmetric Radical Process for General Synthesis of Chiral Heteroaryl Cyclopropanes. (n.d.).
  • Asymmetric cyclopropanation of chalcones using chiral phase-transfer catalysts - PMC - NIH. (n.d.).
  • Overcoming low yields in cyclopropanation reactions with copper catalysts - Benchchem. (n.d.).
  • Guide to Enantioselective Dirhodium(II)-Catalyzed Cyclopropanation with Aryldiazoacetates - PMC. (n.d.).
  • Catalytic Asymmetric Cyclopropanations with Nonstabilized Carbenes. (2023, April 22).
  • Catalytic Asymmetric Deoxygenative Cyclopropanation Reactions by a Chiral Salen-Mo Catalyst | Journal of the American Chemical Society. (2023, January 10).
  • Rh-catalyzed Intermolecular Cyclopropanation with α-Alkyl-α-diazoesters: Catalyst Dependent Chemo- and Diastereoselectivity - PMC. (n.d.).
  • Asymmetric cyclopropanation of electron-rich alkenes by the racemic diene rhodium catalyst: the chiral poisoning approach - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC01648F. (2022, May 12).
  • Cyclopropanation Strategies in Recent Total Syntheses | Chemical Reviews. (2017, May 3).
  • Carreira OC V Fall 2018 Document on Cyclopropanations in Syntheses A - ETH Zürich. (n.d.).
  • Cyclopropanation - Wikipedia. (n.d.).
  • diazomethane - Organic Syntheses Procedure. (n.d.).
  • Diazomethane | Division of Research Safety - University of Illinois. (2026, January 15).
  • Diazomethane Standard Operating Procedure Template - Environmental Health & Safety. (n.d.).
  • Standard Operating Procedure - (TRIMETHYLSILYL)DIAZOMETHANE - Yale Environmental Health & Safety. (n.d.).
  • (PDF) Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - ResearchGate. (2025, October 11).
  • Diazomethane - HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION HOW TO DETERMINE IF YOU ARE BEING EXPOSED WORKPLACE EXPOSURE LIMITS WAYS OF RE. (n.d.).
  • Technical Support Center: Optimizing Cyclopropanation Reactions - Benchchem. (n.d.).
  • Analysis of reaction products from the cyclopropanation process. a–e... - ResearchGate. (n.d.).
  • Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery - UVicSpace. (2021, November 19).
  • Cyclopropanation with Metal Carbenoids | Chem-Station Int. Ed. (2015, March 23).
  • Transition Metal-Catalyzed Cyclopropanation of Alkenes in Water: Catalyst Efficiency and in Situ Generation of the Diazo Reagent | Organic Letters - ACS Publications. (2002, November 15).
  • Challenging cyclopropanation reactions on non-activated double bonds of fatty esters. (2017, March 31).

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 1-Substituted Cyclopropylamines

Welcome to the Advanced Synthesis Support Hub. As 1-substituted cyclopropylamines become increasingly vital in drug discovery—serving as critical pharmacophores and irreversible inhibitors for epigenetic targets like the...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Synthesis Support Hub. As 1-substituted cyclopropylamines become increasingly vital in drug discovery—serving as critical pharmacophores and irreversible inhibitors for epigenetic targets like the histone demethylase LSD1 (KDM1A)[1]—their synthesis remains a bottleneck. Researchers frequently encounter challenges related to the inherent ring strain of the cyclopropane core, steric hindrance at the quaternary carbon, and competing chemoselective pathways.

This guide provides field-proven troubleshooting insights, causality-driven explanations, and self-validating protocols to ensure your synthetic campaigns succeed.

Diagnostic Pathways: Selecting Your Synthetic Route

Before troubleshooting, ensure you have selected the optimal synthetic trajectory for your specific substrate. The decision matrix below outlines the three primary methodologies based on precursor availability.

G Start Target: 1-Substituted Cyclopropylamine Precursor1 Nitrile Precursor Start->Precursor1 Precursor2 Carboxylic Acid Start->Precursor2 Precursor3 Alkyl Cyclopropane Start->Precursor3 KS Kulinkovich-Szymoniak Ti(OiPr)4 / EtMgBr Precursor1->KS Curtius Curtius Rearrangement DPPA / t-BuOH / Heat Precursor2->Curtius CH Csp3-H Amination Phosphine Catalyst Precursor3->CH Prod1 Primary Amine KS->Prod1 Prod2 Boc-Protected Amine Curtius->Prod2 Prod3 N-Heteroaryl Amine CH->Prod3

Decision Matrix for the Synthesis of 1-Substituted Cyclopropylamines

Troubleshooting & FAQs

Section A: The Kulinkovich-Szymoniak Reaction

Q: During scale-up, my reaction yields predominantly the ethyl ketone byproduct instead of the target primary cyclopropylamine. Why is this happening, and how do I fix it?

The Causality: This is a classic kinetic failure. In the Kulinkovich-Szymoniak reaction, the reaction between the nitrile, ethylmagnesium bromide (EtMgBr), and titanium tetraisopropoxide (Ti(OiPr)₄) forms a titanacyclopropane. This species inserts into the nitrile to form an azatitanacyclopentane intermediate[2]. If the subsequent ring contraction of this intermediate into the cyclopropylamine is too slow, the standard aqueous workup will prematurely hydrolyze the intermediate directly into a pyridyl ethyl ketone byproduct[2].

The Solution: You must force the ring contraction before quenching. Introduce a Lewis acid (such as BF₃·OEt₂) into the reaction mixture prior to the aqueous workup. The Lewis acid coordinates to the nitrogen atom of the azatitanacyclopentane, drastically accelerating the desired ring contraction. Alternatively, modulating the reactivity of the Grignard reagent using bis[2-(N,N-dimethylaminoethyl)]ether has been proven to suppress ketone formation during pilot-plant scale-ups[2].

Section B: Curtius Rearrangement

Q: My 1-substituted cyclopropanecarboxylic acid degrades into ring-opened olefins during the Curtius rearrangement. How can I trap the amine intact?

The Causality: 1-substituted cyclopropanes suffer from immense angular strain. During a traditional Curtius rearrangement, the acyl azide is subjected to high thermal stress to induce the release of N₂ gas. The resulting isocyanate intermediate is highly electrophilic. If it is not immediately trapped by a nucleophile, the combination of thermal energy and the electron-deficient nitrogen triggers a rapid ring-opening cascade to relieve the cyclopropane strain.

The Solution: Utilize Diphenylphosphoryl azide (DPPA) to form the acyl azide under milder conditions, and use anhydrous tert-butanol (t-BuOH) as both the trapping agent and the reaction solvent[3]. This ensures that the moment the isocyanate is generated, it is intercepted in situ by the vast excess of t-BuOH to form a stable Boc-protected amine, preventing ring degradation[3].

Section C: Direct Csp³-H Amination

Q: Is it possible to directly aminate an unactivated cyclopropane to avoid building the ring from scratch?

The Causality: Historically, direct amination was nearly impossible because the tertiary C-H bonds in cyclopropanes possess unusually high s-character, making them highly resistant to standard transition-metal activation.

The Solution: Recent methodological breakthroughs have unlocked phosphine-catalyzed formal tertiary Csp³-H amination[4]. By utilizing a transition-metal-free protocol with N-heterocyclic aromatics (e.g., indoles, uracils) and a phosphine catalyst, you can achieve excellent regioselectivity and atom-economy, making this ideal for the late-stage modification of bioactive molecules[4].

Quantitative Data: Method Comparison

Synthetic StrategyPrecursorTypical YieldsPrimary ByproductsScalability & Notes
Kulinkovich-Szymoniak Nitriles50–80%Ethyl ketones, carbinaminesHigh (Pilot-plant proven); requires strict stoichiometric control of the Grignard reagent.
Curtius Rearrangement Carboxylic Acids40–70%Ring-opened olefinsMedium; DPPA mitigates the explosive safety concerns of traditional sodium azide methods.
Csp³-H Amination Alkyl Cyclopropanes60–90%Unreacted starting materialLow-Medium; transition-metal-free, ideal for late-stage functionalization of complex APIs.

Standard Operating Procedures (SOPs)

Protocol 1: Modified Kulinkovich-Szymoniak Cyclopropanation (Pilot-Optimized)
  • Preparation: Charge a flame-dried flask with the nitrile substrate (1.0 equiv) and Ti(OiPr)₄ (1.0 equiv) in anhydrous THF under an argon atmosphere.

  • Grignard Addition: Cool the mixture to -70 °C. Add EtMgBr (2.1 equiv) dropwise over 1 hour, ensuring the internal temperature never exceeds -60 °C.

  • Intermediate Formation: Warm the reaction slowly to 20 °C and stir for 2 hours to allow the complete formation of the azatitanacyclopentane intermediate.

  • Ring Contraction: Add BF₃·OEt₂ (2.0 equiv) dropwise. Stir for an additional 1 hour to force the contraction of the intermediate.

  • Quench & Extraction: Quench carefully with 10% aqueous NaOH. Filter the resulting titanium dioxide salts through a pad of Celite, and extract the filtrate with EtOAc.

Self-Validation Checkpoint: Analyze a crude aliquot via IR spectroscopy. The complete disappearance of the sharp nitrile stretch (~2200 cm⁻¹) and the emergence of a primary amine N-H stretch (~3300 cm⁻¹) confirms successful ring contraction rather than ketone formation.

Protocol 2: DPPA-Mediated Curtius Rearrangement
  • Activation: Dissolve the 1-substituted cyclopropanecarboxylic acid (1.0 equiv) in anhydrous toluene. Add triethylamine (1.2 equiv) and DPPA (1.1 equiv) at room temperature.

  • Azide Formation: Stir the mixture for 2 hours at room temperature to form the acyl azide.

  • Rearrangement & Trapping: Add anhydrous t-BuOH (5.0 equiv) and heat the system to 90 °C for 12 hours. The heat induces the rearrangement, while the t-BuOH immediately traps the isocyanate.

  • Workup: Cool to room temperature, wash the organic layer with saturated NaHCO₃, dry over Na₂SO₄, and concentrate to yield the Boc-protected cyclopropylamine.

Self-Validation Checkpoint: Monitor the reaction via IR spectroscopy. The formation of the acyl azide is confirmed by a strong, sharp N₃ stretch at ~2140 cm⁻¹. The complete disappearance of this peak indicates that the thermal rearrangement to the isocyanate and subsequent trapping is complete.

Protocol 3: Phosphine-Catalyzed Csp³-H Amination
  • Setup: In a glovebox, charge a reaction vial with the unactivated cyclopropane substrate (1.0 equiv), the desired N-heterocycle or amide (1.5 equiv), and triphenylphosphine (PPh₃, 10 mol%).

  • Reaction: Add the designated oxidant and anhydrous dichloromethane (DCM). Seal the vial and stir at room temperature for 12–24 hours.

  • Purification: Quench the reaction with deionized water, extract with DCM, and purify the target compound via silica gel flash chromatography.

Self-Validation Checkpoint: Confirm product formation via ¹H NMR. The highly shielded tertiary proton of the unactivated cyclopropane starting material (typically found between 0.5–1.5 ppm) will disappear, replaced by the characteristic downfield aromatic protons of the newly attached N-heterocycle.

References

  • [4] Synthesis of 1-Substituted Cyclopropylamines via Formal Tertiary Csp3–H Amination of Cyclopropanes. Organic Letters (ACS Publications). URL:

  • [2] Process Development and Pilot-Plant Synthesis of (S)-tert-Butyl 1-Oxo-1-(1-(pyridin-2-yl)cyclopropylamino)propan-2-ylcarbamate: Studies on the Scale-Up of Kulinkovich–Szymoniak Cyclopropanation. Organic Process Research & Development (ACS Publications). URL:

  • [1] Discovery of [1,2,3]Triazolo[4,5-d]pyrimidine Derivatives as Novel LSD1 Inhibitors. PMC (NIH.gov). URL:

  • [3] Thesis Borrello M.T: Synthesis and biological evaluation of novel LSD1 inhibitors. University of East Anglia Repository. URL:

Sources

Optimization

Technical Support Center: Overcoming Steric Hindrance in Substituted Cyclopropane Synthesis

Welcome to the Advanced Synthesis Support Center. This knowledge base is designed for researchers, scientists, and drug development professionals encountering yield, reactivity, or stereoselectivity issues when synthesiz...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Synthesis Support Center. This knowledge base is designed for researchers, scientists, and drug development professionals encountering yield, reactivity, or stereoselectivity issues when synthesizing highly substituted, sterically encumbered cyclopropanes.

Below, our Application Scientists have compiled troubleshooting guides, self-validating protocols, and mechanistic FAQs to address the most common bottlenecks in zinc-mediated, transition-metal catalyzed, and ylide-based cyclopropanations.

Section 1: Zinc-Mediated (Simmons-Smith) Cyclopropanation

FAQ: Why is my reaction stalling with 1,1-disubstituted or bulky alkenes?

The Issue: Standard Simmons-Smith conditions (CH₂I₂ and Zn-Cu couple) frequently fail to reach full conversion with highly substituted alkenes. The Causality: The classical zinc carbenoid exists in an aggregated, polymeric state. This1[1], making it nearly impossible for the carbenoid to penetrate the steric shield of a bulky alkene. The Solution: Switch to the 2[2]. Et₂Zn reacts with CH₂I₂ to form a monomeric ethyl(iodomethyl)zinc (EtZnCH₂I) species. This monomeric carbenoid is vastly more electrophilic and compact, allowing it to rapidly cyclopropanate hindered olefins.

Quantitative Performance Comparison

Table 1: Impact of Reagent System on Bulky Alkene Cyclopropanation

Substrate TypeReagent SystemTypical Yield (%)Diastereomeric Ratio (dr)Primary Limitation
1,1-Disubstituted AlkeneCH₂I₂ / Zn-Cu< 35%N/AHigh steric repulsion
1,1-Disubstituted AlkeneEt₂Zn / CH₂I₂ (Furukawa)85–95%> 95:5Pyrophoric reagents
α-Alkyl Diazoester + StyreneRh₂(Oct)₄< 30%Variableβ-hydride elimination
α-Alkyl Diazoester + StyreneRh₂(TPA)₄90–100%Up to 98:2Catalyst cost
Protocol: Self-Validating Furukawa Modified Cyclopropanation

Note: Et₂Zn is highly pyrophoric. Perform strictly under inert atmosphere (Argon).

  • Substrate Preparation: In a flame-dried Schlenk flask, dissolve the sterically hindered alkene (1.0 equiv) in anhydrous 1,2-dichloroethane (DCE) to a concentration of 0.2 M. Cool to 0 °C.

  • Carbenoid Pre-activation: Dropwise add a 1.0 M solution of Et₂Zn in hexanes (2.0 equiv). Stir for 15 minutes.

  • Carbenoid Generation: Slowly add CH₂I₂ (2.0 equiv) dropwise.

    • Self-Validating Check: The solution must remain clear and homogeneous. The appearance of a precipitate indicates unwanted aggregation or moisture contamination, which will stall the reaction.

  • Reaction & Quench: Warm to room temperature. Monitor via TLC. Once the alkene is consumed, cool back to 0 °C and carefully quench with saturated aqueous NH₄Cl.

    • Causality of Quench: NH₄Cl safely protonates any unreacted Et₂Zn and EtZnCH₂I, preventing violent decomposition upon exposure to air during workup.

Section 2: Transition-Metal Catalyzed Diazo Decomposition

FAQ: Why am I seeing β-hydride elimination instead of cyclopropanation with α-alkyl diazoesters?

The Issue: When reacting bulky alkenes with α-alkyl-α-diazoesters using standard rhodium catalysts, the major products are often linear alkenes resulting from β-hydride elimination, rather than the desired cyclopropane. The Solution: Utilize3[3]. The Causality: The massive triphenylacetate ligands create a sterically demanding chiral pocket around the rhodium core. This extreme bulk physically 3[3], forcing the rhodium carbene intermediate to undergo concerted-asynchronous cyclopropanation instead.

Logic Workflow: Dirhodium Catalyst Selection

CatalystSelection A Determine Alkene Electronic Profile B Electron-Rich (e.g., Styrenes) A->B C Electron-Deficient (e.g., Acrylates) A->C D High Steric Bulk (Risk: β-hydride elim.) B->D E Low Steric Bulk (Standard Substrates) B->E H Rh₂(S-TCPTAD)₄ Forces trajectory C->H F Rh₂(TPA)₄ Blocks elimination D->F G Rh₂(DOSP)₄ Standard asymmetric E->G

Logical workflow for selecting dirhodium catalysts based on alkene electronics and steric bulk.

Protocol: Rh-Catalyzed Cyclopropanation of Electron-Deficient Alkenes

Electron-deficient alkenes repel electrophilic rhodium carbenoids. To overcome this, specific adamantylglycine-derived catalysts must be used.

  • Catalyst Loading: In a dry flask, combine 4[4] (1 mol%) and the electron-deficient alkene (1.0 equiv) in anhydrous dichloromethane (DCM).

  • Thermal Control: Cool the system to -78 °C.

    • Causality: Low temperatures suppress the background uncatalyzed diazo decomposition and maximize the enantioselectivity imparted by the rigid adamantylglycine framework, yielding 4[4].

  • Syringe Pump Addition: Dissolve the aryldiazoacetate (1.5 equiv) in DCM and add via syringe pump over 2 to 4 hours.

    • Self-Validating Check: If the solution vigorously bubbles or turns dark rapidly, the addition is too fast. Slow addition maintains a low steady-state concentration of the diazo compound, strictly preventing unwanted carbene dimerization.

Section 3: Corey-Chaykovsky Reactions (Sulfur Ylides)

FAQ: Why does my Corey-Chaykovsky reaction yield unreacted starting material when using bulky Michael acceptors?

The Issue: When reacting sulfur ylides with highly substituted α,β-unsaturated ketones, the reaction often stalls or yields epoxide byproducts instead of cyclopropanes. The Causality: The reaction proceeds via a reversible betaine intermediate.5[5] required for the 1,3-elimination of the sulfonium group. If rotation is too slow, the intermediate simply reverts to starting materials (retro-addition). The Solution: Utilize6[6]. The bulky tetrazole group imposes a highly specific steric environment that restricts non-productive conformations during the nucleophilic attack, accelerating the forward cyclization pathway over the reversible retro-addition.

References

  • Source: organic-chemistry.
  • Source: masterorganicchemistry.
  • Source: mdpi.
  • Source: uam.
  • Source: wikipedia.
  • Source: nih.

Sources

Troubleshooting

troubleshooting low enantioselectivity in cyclopropanation

Welcome to the Technical Support Center for Asymmetric Cyclopropanation. As a Senior Application Scientist, I have designed this guide to help you diagnose and resolve stereochemical failures during transition-metal-cata...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Asymmetric Cyclopropanation. As a Senior Application Scientist, I have designed this guide to help you diagnose and resolve stereochemical failures during transition-metal-catalyzed diazo decomposition. Achieving high enantiomeric excess (ee) in cyclopropanation requires a delicate balance of transition state geometry, reaction kinetics, and precise environmental control.

Below, you will find a diagnostic workflow, root-cause troubleshooting guides, self-validating protocols, and a quantitative data summary to get your syntheses back on track.

Diagnostic Workflow for Low Enantioselectivity

Use the following logical relationship diagram to isolate the root cause of your stereochemical failure before adjusting your experimental parameters.

TroubleshootingWorkflow Start Low Enantioselectivity (<80% ee) CheckCat 1. Evaluate Catalyst/Ligand Match Start->CheckCat ChangeLigand Adjust Ligand Sterics (e.g., PTAD vs DOSP) CheckCat->ChangeLigand Substrate Mismatch CheckKin 2. Assess Addition Kinetics CheckCat->CheckKin Matched ChangeLigand->CheckKin SlowAdd Implement Syringe Pump (2-12 h) CheckKin->SlowAdd Dimerization Observed CheckCond 3. Temperature & Solvent CheckKin->CheckCond Optimized SlowAdd->CheckCond OptCond Lower Temp / Non-Polar Solvent CheckCond->OptCond Background Rxn Success High Enantioselectivity Achieved CheckCond->Success Optimized OptCond->Success

Workflow for diagnosing and resolving low enantioselectivity in cyclopropanation.

Core Troubleshooting Guides (Root Cause Analysis)

Issue 1: Catalyst-Substrate Mismatch in Rh(II) Systems

Symptom: Good yields but poor enantioselectivity (e.g., <60% ee) when cyclopropanating sterically demanding alkenes or ortho-substituted aryldiazoacetates using standard dirhodium catalysts like Rh₂(R-DOSP)₄. Causality: The enantioselectivity of Rh(II) carbenoid transfers is dictated by the trajectory of the alkene approaching the metal-carbene intermediate. The Rh₂(DOSP)₄ catalyst creates a specific chiral crown conformation. When an ortho-substituted aryldiazoacetate is used, the steric bulk of the ortho-substituent clashes with the prolinate ligand framework. This forces the carbene into a less stereocontrolled conformation, destroying facial discrimination. Resolution: Switch to an adamantylglycine-derived catalyst such as Rh₂(S-PTAD)₄. The distinct chiral pocket of Rh₂(S-PTAD)₄ accommodates the steric demand of ortho-substituents, restoring high levels of enantioinduction (up to 97% ee) 1.

Issue 2: Suboptimal Chiral Pocket Rigidity in Cu(I) Systems

Symptom: Moderate trans/cis ratios and depressed ee when using standard Cu(I)-bisoxazoline (BOX) catalysts. Causality: In Cu(I)-catalyzed cyclopropanation, the bite angle of the bisoxazoline ligand dictates the rigidity of the chiral pocket. Standard 2,2-bis(oxazolinyl)propane ligands possess a flexible bridge moiety that allows multiple active catalyst conformations in solution, diluting stereocontrol. Resolution: Upgrade to a 1,1-bis(oxazolinyl)cyclopropane ligand. The cyclopropane bridge restricts the ligand bite angle, locking the copper-carbene intermediate into a highly rigid conformation. This modification significantly enhances both trans/cis selectivity (up to 84/16) and enantioselectivity (>99.9% ee for the trans product) 2.

Issue 3: Competing Reaction Kinetics (Diazo Dimerization)

Symptom: Low yield of the desired cyclopropane, high recovery of unreacted alkene, and the presence of diethyl maleate/fumarate byproducts. Causality: If the steady-state concentration of the diazo compound is too high, the metal-carbene intermediate will react with another molecule of the diazo compound rather than the alkene. This dimerization not only consumes your reagent but can also generate off-cycle multinuclear aggregates that catalyze a background racemic cyclopropanation. Resolution: Implement a strict slow-addition protocol using a programmable syringe pump. Ensure the diazo concentration remains near zero throughout the reaction.

Self-Validating Experimental Protocols

Protocol A: Rh(II)-Catalyzed Cyclopropanation with Aryldiazoacetates

This protocol utilizes non-polar solvents to prevent axial coordination to the dirhodium core, ensuring maximum catalytic activity and stereocontrol.

  • System Preparation: Flame-dry a Schlenk flask under vacuum and backfill with argon.

  • Catalyst & Substrate Loading: Add the alkene (5.0 equiv) and the chiral dirhodium catalyst (e.g., Rh₂(S-DOSP)₄, 1.0 mol%) to the flask. Dissolve in anhydrous, degassed hexanes or pentane to achieve a 0.5 M concentration relative to the diazo compound.

    • Self-Validation Checkpoint 1: The solution should remain perfectly clear and retain the characteristic color of the Rh(II) complex (usually green or blue). If the solution turns brown, the catalyst has degraded due to trace moisture or oxygen.

  • Diazo Addition: Dissolve the aryldiazoacetate (1.0 equiv) in a minimal amount of hexanes. Load into a gas-tight syringe. Using a syringe pump, add the solution dropwise over 3 to 4 hours at room temperature.

    • Self-Validation Checkpoint 2: Immediate effervescence (N₂ gas evolution) must be observed upon the first drop. If bubbling is absent, the catalyst is inactive, and continuing the addition will only pool unreacted diazo reagent, leading to a dangerous thermal hazard and racemic background reactions.

  • Quench & Purification: Once addition is complete, stir for 1 hour until gas evolution ceases. Pass the crude mixture through a short plug of silica gel (eluting with 10% EtOAc/Hexanes) to remove the rhodium catalyst before NMR/HPLC analysis.

Protocol B: Cu(I)-Bisoxazoline Catalyzed Cyclopropanation

This protocol ensures the complete generation of the chiral active species before substrate introduction.

  • Catalyst Generation In Situ: In a flame-dried flask under argon, combine CuOTf (0.05 equiv) and the chiral bisoxazoline ligand (0.055 equiv) in anhydrous dichloromethane (DCM). Stir for 2 hours at 20 °C.

    • Self-Validation Checkpoint 1: The slight excess of ligand (0.055 vs 0.05) guarantees no unligated, achiral Cu(I) remains in solution. The formation of a homogeneous, distinctly colored solution confirms complete complexation. A cloudy suspension indicates incomplete ligation, which will devastate your ee.

  • Substrate Addition: Add the alkene (5.0 equiv) to the catalyst solution and adjust the temperature to 0 °C.

  • Diazo Addition: Add ethyl diazoacetate (1.0 equiv) in DCM via syringe pump over 4–6 hours.

  • Workup: Evaporate the solvent under reduced pressure and purify the resulting cyclopropanes via flash column chromatography.

Quantitative Data Summary: Catalyst & Ligand Effects

The following table summarizes the expected stereochemical outcomes based on the catalyst and substrate pairing, allowing you to benchmark your experimental results against established literature standards.

Catalyst SystemSubstrate ClassDiazo ReagentTypical Yield (%)trans/cis RatioEnantiomeric Excess (ee %)
Rh₂(R-DOSP)₄ StyrenesMethyl aryldiazoacetates70–90>95:580–90 1
Rh₂(S-PTAD)₄ ortho-Substituted styrenesortho-Substituted aryldiazoacetates65–85>95:5Up to 97 1
Cu(I) + 2,2-bis(BOX)propane StyrenesEthyl diazoacetate80–9575:2599.0 (trans) 2
Cu(I) + 1,1-bis(BOX)cyclopropane StyrenesEthyl diazoacetate85–9884:16>99.9 (trans) [[2]]()
Co(II) + Pybox Unactivated Alkenesgem-dichloroalkanes60–80N/AUp to 95 3

Frequently Asked Questions (FAQs)

Q: Can the choice of ester protecting group on the diazoacetate influence the enantioselectivity? A: Yes, significantly. The ester group modifies both the electronic nature and steric demand of the intermediate metal-carbene. Using 2,2,2-trichloroethyl (TCE) or trimethylsilylethyl (TMSE) diazoacetates can enhance stereochemical communication. TCE diazo compounds, in particular, exhibit high reactivity and enantioselectivity due to the strong electron-withdrawing nature of the trichloromethyl group, which tightens the transition state 4.

Q: I am trying to cyclopropanate an unactivated aliphatic alkene, but my yields and ee are terrible. Why? A: Unactivated alkenes are significantly less nucleophilic than styrenes, resulting in a sluggish carbene trapping step. This allows background reactions (like dimerization or solvent insertion) to outcompete the desired pathway. For unactivated alkenes, it is recommended to use highly electrophilic carbenes or specialized catalysts like Rh₂(S-TCPTTL)₄, which are explicitly designed to handle less reactive substrates.

Q: How do I handle the safety risks of diazo compounds during scale-up while maintaining high ee? A: Diazoalkanes are toxic and potentially explosive, making scale-up hazardous. To bypass diazo reagents entirely while maintaining high enantioselectivity, consider using nonstabilized carbenes generated from gem-dichloroalkanes via Cobalt(II) catalysis. Recent protocols using Co(II) and Pybox ligands allow for highly enantioselective cyclopropanations without the energetic liabilities of diazo compounds 3.

References

  • Guide to Enantioselective Dirhodium(II)
  • Enantioselective Dirhodium(II)
  • Application of a Chiral Copper-1,1-Bis{2-[(4S)
  • Source: dicp.ac.

Sources

Reference Data & Comparative Studies

Validation

A Researcher's Guide to Bioisosteric Replacement of the Methylenedioxy Group

The 1,3-benzodioxole, or methylenedioxy, group is a common structural motif in many biologically active compounds. While often contributing to potent activity, this group is a well-known metabolic liability.

Author: BenchChem Technical Support Team. Date: March 2026

The 1,3-benzodioxole, or methylenedioxy, group is a common structural motif in many biologically active compounds. While often contributing to potent activity, this group is a well-known metabolic liability. Its susceptibility to oxidative cleavage by cytochrome P450 (CYP450) enzymes can lead to poor pharmacokinetic properties and the formation of reactive catechol metabolites, which may cause drug-drug interactions and toxicity. Therefore, replacing the methylenedioxy group with a suitable bioisostere is a key strategy in drug design to enhance metabolic stability and overall safety. This guide provides a comparative analysis of common bioisosteres, supported by experimental data and detailed protocols for their evaluation.

The Metabolic Achilles' Heel: Understanding Methylenedioxy Group Lability

The primary metabolic vulnerability of the methylenedioxy group is its enzymatic cleavage, which proceeds through an oxidative pathway.[1][2][3] This process, primarily mediated by CYP450 isozymes, involves the formation of a carbene intermediate, which then hydrolyzes to a catechol.[2] These catechols can inhibit CYP450 enzymes, leading to potential drug-drug interactions.[3][4]

G cluster_0 Metabolic Pathway cluster_1 Adverse Outcomes A Methylenedioxy Group B Carbene Intermediate A->B CYP450 Oxidation C Catechol Metabolite B->C Hydrolysis D CYP450 Inhibition C->D E Toxicity C->E

Caption: Metabolic activation of the methylenedioxy group.

A Comparative Look at Key Bioisosteres

An ideal bioisostere should mimic the physicochemical properties of the methylenedioxy group to maintain biological activity while resisting metabolic breakdown.[5][6][7]

Difluoromethylenedioxy: The Go-To Replacement

Replacing the methylene hydrogens with fluorine atoms to form a difluoromethylenedioxy group is a widely used and often successful strategy.[8][9]

  • Scientific Rationale: The strong electron-withdrawing nature of fluorine atoms strengthens the C-F bonds, making the group more resistant to oxidative cleavage. This can lead to improved metabolic stability and a better safety profile.[10]

  • Experimental Data & Performance: Studies on analogs of 3,4-(methylenedioxy)amphetamine (MDA) have shown that the difluoromethylenedioxy bioisostere can increase metabolic stability.[9][11] While this modification was explored to reduce potential neurotoxicity associated with MDA metabolites, human studies with 3,4-(difluoromethylenedioxy)amphetamine (DFMDA) and 3,4-(difluoromethylenedioxy)methamphetamine (DFMDMA) showed them to be inactive at the doses tested.[10][11]

Heterocyclic Bioisosteres: Expanding the Chemical Space

Replacing the methylenedioxy ring with five-membered heterocycles such as oxadiazoles or thiadiazoles offers another avenue for optimization.

  • Scientific Rationale: These heterocyclic systems are generally more metabolically stable. They can also introduce new hydrogen bond acceptors and donors, potentially improving solubility and target interactions.

  • Experimental Data & Performance: In a study of MDMA bioisosteres, oxadiazole (ODMA), thiadiazole (TDMA), and selenadiazole (SeDMA) analogs showed similar activity at serotonin and dopamine transporters as MDMA but with reduced activity at 5-HT2A/2B/2C receptors, which could lead to fewer side effects.[2][4][12] Importantly, these analogs did not form catechol-like intermediates.[2]

BioisostereKey AdvantagesPotential Disadvantages
Difluoromethylenedioxy Increased metabolic stability, minimal steric change.[10]Can alter electronic properties, may not retain desired activity.[10][11]
Heterocycles (e.g., Oxadiazole, Thiadiazole) Improved metabolic stability, potential for enhanced solubility and new target interactions.[2][4]Significant change in structure and electronics, may reduce potency.

Essential Experimental Protocols for Evaluation

Rigorous experimental evaluation is critical to confirm the benefits of bioisosteric replacement.

Protocol 1: In Vitro Metabolic Stability Assessment

This assay determines how quickly a compound is metabolized by liver enzymes.[13][14]

Objective: To measure the rate of disappearance of a compound when incubated with human liver microsomes (HLMs) or hepatocytes.[14][15][16]

Materials:

  • Test compounds

  • Pooled human liver microsomes or cryopreserved hepatocytes[14][16]

  • NADPH regenerating system (for microsomes)[14]

  • Phosphate buffer (pH 7.4)

  • Acetonitrile for quenching the reaction

  • Internal standard for analytical quantification

  • LC-MS/MS system[17]

Procedure:

  • Incubate the test compound (typically at 1 µM) with HLMs (0.5 mg/mL) or hepatocytes (0.5 x 10^6 cells/mL) at 37°C.[15][16]

  • Initiate the metabolic reaction by adding the NADPH regenerating system (for microsomes).

  • At various time points (e.g., 0, 15, 30, 60, 90, and 120 minutes), stop the reaction by adding cold acetonitrile.[16]

  • Centrifuge the samples to precipitate proteins.

  • Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.[17]

  • Calculate the in vitro half-life (t1/2) and intrinsic clearance (Clint).[15][16]

Rationale and Validation: This experiment directly measures a compound's susceptibility to metabolism. Including positive control compounds with known metabolic fates validates the assay's performance.

cluster_0 Assay Preparation cluster_1 Metabolic Reaction cluster_2 Analysis A Incubate Compound with Microsomes/Hepatocytes B Initiate with NADPH A->B C Sample at Multiple Time Points B->C D Quench Reaction C->D E Process Samples D->E F LC-MS/MS Quantification E->F G Calculate Metabolic Parameters F->G

Caption: Workflow for metabolic stability assay.

Protocol 2: Receptor Binding Assay

These assays are crucial for determining if the bioisosteric modification has altered the compound's affinity for its biological target.[18][19][20]

Objective: To measure the binding affinity of a compound to its target receptor.[19][21]

Materials:

  • Test compounds

  • A radiolabeled or fluorescent ligand known to bind to the target receptor[18][19]

  • A source of the receptor (e.g., cell membranes expressing the receptor)[22]

  • Assay buffer

  • Filtration apparatus or scintillation counter, depending on the assay format[22]

Procedure:

  • Incubate the receptor source with the labeled ligand and varying concentrations of the test compound.

  • Allow the binding to reach equilibrium.

  • Separate the bound from the unbound ligand (e.g., by filtration).[22]

  • Quantify the amount of bound labeled ligand.

  • Determine the concentration of the test compound that inhibits 50% of the specific binding of the labeled ligand (IC50).

Rationale and Validation: This experiment provides a quantitative measure of how strongly a compound binds to its target.[21] Controls for non-specific binding are essential for accurate results.[22]

Concluding Remarks

The strategic use of bioisosteres is a powerful tool in medicinal chemistry to address metabolic liabilities. While the difluoromethylenedioxy group is a common and effective replacement for the methylenedioxy moiety, heterocyclic bioisosteres offer alternative solutions with the potential for improved physicochemical properties. The selection of a bioisostere should always be guided by empirical data from well-designed experiments, such as those outlined in this guide, to ensure that improvements in metabolic stability do not come at the cost of reduced biological activity.

References

  • European Pharmaceutical Review. (2005, May 20). A powerful tool for drug discovery.
  • BioDuro. (n.d.). Ligand Binding Assays.
  • Creative Bioarray. (n.d.). Receptor Binding Assay.
  • Glickman, F., et al. (2012, May 1). Receptor Binding Assays for HTS and Drug Discovery. NCBI.
  • Selvita. (n.d.). Binding Assays.
  • WuXi AppTec. (2023, October 9). Metabolic Stability in Drug Development: 5 Assays.
  • A Scientific Contributor. (2025, May 29). How to Conduct an In Vitro Metabolic Stability Study. Protocols.io.
  • Wikipedia. (n.d.). DFMDA.
  • Ruis, N., et al. (n.d.). Bioisosteric analogs of MDMA: improving the pharmacological profile? PMC.
  • protocols.io. (2025, August 3).
  • Patani, G. A., & LaVoie, E. J. (1996). Bioisosterism: A Rational Approach in Drug Design. Chemical Reviews, 96(8), 3147–3176.
  • Thermo Fisher Scientific. (n.d.).
  • Roth, A., et al. (n.d.).
  • Foulds, J., et al. (1951). The Preparation of Methylenedioxy-Methoxybenzaldehydes. Journal of the American Chemical Society, 73(4), 1736-1738.
  • Maurer, H. H., et al. (1997). On the metabolism and the toxicological analysis of methylenedioxyphenylalkylamine designer drugs by gas chromatography-mass spectrometry.
  • Schifano, F., et al. (2025, May 29). Polydrug fatal intoxication involving MDPHP: Detection and in silico investigation of multiple 3,4-methylenedioxy-derived designer drugs and their metabolites. Journal of Analytical Toxicology.
  • Li, Y., et al. (2024, February 28). Direct Bioisostere Replacement Enabled by Metallaphotoredox Deoxydifluoromethylation. Journal of the American Chemical Society, 146(8), 5067–5073.
  • Gaikwad, P. L., et al. (2012). The Use of Bioisosterism in Drug Design and Molecular Modification. American Journal of PharmTech Research, 2(4).
  • Lee, H., et al. (n.d.). In vitro metabolic profiling of methylenedioxy-substituted synthetic cathinones for enhanced detection in urine sample analysis. PMC.
  • Meanwell, N. A. (2012, May 7).
  • Simply Drug Discovery. (2024, August 6). New MDMA! (Bioisosteres). YouTube.
  • Lee, H., et al. (2025, June 13). In vitro metabolic profiling of methylenedioxy-substituted synthetic cathinones for enhanced detection in urine sample analysis. PubMed.
  • Meanwell, N. A. (n.d.). The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems. PMC.
  • Fiveable. (2025, August 15). 4.3 Bioisosterism - Medicinal Chemistry Class Notes.
  • Wikipedia. (n.d.). DFMDMA.
  • Trachsel, D. (2006, March 15). Synthesis of fluoro analogues of 3,4-(methylenedioxy)amphetamine (MDA)
  • Delaforge, M., et al. (1999). Inhibitory metabolite complex formation of methylenedioxymethamphetamine with rat and human cytochrome P450. Particular involvement of CYP 2D. Toxicology and Applied Pharmacology, 155(2), 105-113.
  • Hegedűs, N., et al. (2025, December 9). Synthesis of new tetra- and pentacyclic, methylenedioxy- and ethylenedioxy-substituted derivatives of the dibenzo[c,f][18][19]thiazepine ring system. Beilstein Journal of Organic Chemistry, 21, 2645–2656.

  • Ruis, N., et al. (2024, April 11). Bioisosteric analogs of MDMA with improved pharmacological profile. bioRxiv.

Sources

Comparative

comparative study of cyclopropanation catalysts (Cu, Rh, Ru)

The incorporation of the cyclopropane motif is a cornerstone strategy in modern drug discovery, utilized to restrict molecular conformation, enhance metabolic stability, and modulate lipophilicity. Among the synthetic me...

Author: BenchChem Technical Support Team. Date: March 2026

The incorporation of the cyclopropane motif is a cornerstone strategy in modern drug discovery, utilized to restrict molecular conformation, enhance metabolic stability, and modulate lipophilicity. Among the synthetic methodologies available, the transition-metal-catalyzed decomposition of diazo compounds to form electrophilic metal-carbenes is the premier method for constructing these three-membered rings.

As a Senior Application Scientist, I have evaluated countless catalytic systems. The choice of metal—predominantly Copper (Cu) , Rhodium (Rh) , or Ruthenium (Ru) —fundamentally dictates the chemoselectivity, diastereoselectivity, and enantioselectivity of the cyclopropanation event. This guide provides an objective, data-driven comparison of these three catalyst classes, detailing the mechanistic causality behind their performance and providing self-validating experimental protocols for your workflows.

Mechanistic Causality: The Metal-Carbene Intermediate

Regardless of the metal chosen, the catalytic cycle relies on a shared fundamental pathway. The transition metal complex acts as an electrophile, coordinating to the nucleophilic carbon of the diazo compound. Subsequent extrusion of nitrogen gas (the thermodynamic driving force) generates a highly reactive metal-carbene intermediate[1].

The cyclopropanation step occurs via a concerted, asynchronous insertion of the carbene into the π -bond of the alkene[2]. The primary competitive side-reaction in this workflow is carbene dimerization, where the metal-carbene reacts with another equivalent of the diazo precursor instead of the alkene[3]. The strategic selection of the metal and its ligand environment is entirely about tuning the electrophilicity of this carbene to favor alkene insertion over dimerization.

CatalyticCycle Cat Metal Catalyst [M] Carbene Metal-Carbene Complex [M]=CR2 Cat->Carbene + Diazo - N2 Diazo Diazo Compound (R2C=N2) Product Cyclopropane Product Carbene->Product + Alkene (Concerted Insertion) Dimer Carbene Dimer (Side Product) Carbene->Dimer + Diazo (Unwanted Pathway) Alkene Alkene Substrate Product->Cat Catalyst Regeneration

Fig 1: General catalytic cycle of metal-carbene mediated cyclopropanation.

Comparative Analysis of Catalyst Classes

Copper (Cu): The Cost-Effective Pioneer

Copper catalysts, particularly those utilizing chiral bisoxazoline (BOX) ligands, were the first to achieve high enantioselectivity in homogeneous cyclopropanation.

  • Active Species: The active catalyst is a Cu(I) species. Even when Cu(II) precatalysts (like Cu(OTf)2) are used, they are reduced in situ by the diazo compound or an added reducing agent (e.g., phenylhydrazine)[1].

  • Performance: Cu-BOX systems are highly efficient for acceptor-only carbenes (e.g., ethyl diazoacetate) reacting with terminal alkenes. They proceed via a direct carbene insertion pathway[1].

  • Limitations: They struggle with highly substituted alkenes and often yield moderate trans/cis diastereomeric mixtures compared to Rh or Ru.

Rhodium (Rh): The Gold Standard for Complexity

Dirhodium(II) tetracarboxylates (e.g., Rh2​(DOSP)4​ ) and tetracarboxamidates feature a unique bimetallic paddlewheel structure.

  • Performance: Rhodium is unmatched when dealing with donor/acceptor carbenes (e.g., aryldiazoacetates). The chiral pocket created by the bridging ligands provides extraordinary levels of enantioinduction (often >95% ee)[4].

  • Efficiency: Rhodium catalysts are highly active, allowing for extremely low catalyst loadings (0.1 mol% to 1.0 mol%), which offsets their high upfront cost[5].

  • Causality in Design: The bimetallic core effectively stabilizes the electrophilic carbene, significantly suppressing the unwanted dimerization pathway even with highly reactive diazo species[6].

Ruthenium (Ru): The Robust Specialist

Ruthenium(II) complexes, often coordinated with porphyrin, pybox, or pheox ligands, offer a distinct reactivity profile.

  • Performance: Ru-porphyrins excel in achieving high trans/cis diastereoselectivity and are uniquely capable of utilizing in situ generated diazo compounds from stable tosylhydrazones, bypassing the need to handle explosive diazoalkanes[7].

  • Specialized Applications: Ruthenium catalysts demonstrate remarkable tolerance for redox-active diazoacetates (like NHPI-DA), where they exhibit a unique kinetic profile that inherently slows down the dimerization rate, allowing for the cyclopropanation of poorly nucleophilic aliphatic alkenes[3].

Quantitative Performance Summary

The following table synthesizes the operational parameters and performance metrics of the three catalyst classes based on standardized benchmarking[1][4][6][7].

MetricCopper (Cu-BOX)Rhodium ( Rh2​(DOSP)4​ )Ruthenium (Ru-Porphyrin)
Active Oxidation State Cu(I)Rh(II)-Rh(II)Ru(II)
Optimal Carbene Type AcceptorDonor/AcceptorAcceptor, Tosylhydrazones
Typical Catalyst Loading 2.0 - 5.0 mol%0.1 - 1.0 mol%1.0 - 2.0 mol%
Diastereoselectivity (trans:cis) Moderate (typically 70:30)High (>90:10)Very High (>95:5)
Enantioselectivity (ee) High (up to 99% for terminal)Exceptional (up to 99% global)High (up to 96%)
Cost Profile LowVery HighModerate to High
Primary Limitation Poor with internal alkenesMoisture sensitive (requires sieves)Slower reaction kinetics

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. They include specific causality checkpoints to verify the integrity of the reaction at critical stages.

Protocol A: Enantioselective Dirhodium-Catalyzed Cyclopropanation

Target: Synthesis of a chiral diarylcyclopropane using Rh2​(S−DOSP)4​ .

  • Preparation: Flame-dry a 25 mL Schlenk flask under vacuum and backfill with Argon. Add Rh2​(S−DOSP)4​ (0.01 mmol, 1.0 mol%) and activated 4Å molecular sieves (100 mg).

    • Causality Check: Trace moisture competitively reacts with the rhodium-carbene to form O-H insertion byproducts. Molecular sieves are mandatory for reproducible enantioselectivity[5].

  • Substrate Addition: Add the alkene substrate (styrene, 5.0 mmol, 5.0 equiv) dissolved in anhydrous pentane (5.0 mL). Cool the mixture to -40 °C.

    • Causality Check: Non-polar solvents like pentane tighten the transition state of the concerted asynchronous insertion, maximizing enantioinduction[2].

  • Diazo Addition (Critical Step): Dissolve the aryldiazoacetate (1.0 mmol, 1.0 equiv) in pentane (5.0 mL). Using a syringe pump, add this solution dropwise to the reaction flask over 2 hours.

    • Causality Check: Slow addition maintains a near-zero steady-state concentration of the diazo compound, kinetically starving the carbene dimerization pathway in favor of the alkene insertion[6].

  • Validation & Quench: Stir for an additional 1 hour at -40 °C. Monitor via TLC (Hexanes/EtOAc). The disappearance of the distinct yellow/orange color of the diazo compound validates complete conversion. Filter through a short pad of silica to remove the catalyst and concentrate in vacuo.

Protocol B: Copper-Catalyzed Asymmetric Cyclopropanation

Target: Synthesis of an alkyl cyclopropanecarboxylate using a Cu(I)-BOX system.

  • Catalyst Activation: In a dry flask under Argon, combine Cu(OTf)2​ (0.05 mmol, 5.0 mol%) and the chiral bisoxazoline ligand (0.06 mmol, 6.0 mol%) in anhydrous dichloromethane (DCM, 3.0 mL). Stir for 2 hours to ensure complexation.

  • In Situ Reduction: Add phenylhydrazine (0.05 mmol, 5.0 mol%) to the blue Cu(II) solution.

    • Causality Check: The solution must turn pale yellow or colorless. This visual cue validates the formal reduction of Cu(II) to the catalytically active Cu(I) species[1].

  • Reaction Execution: Add the alkene (5.0 mmol, 5.0 equiv). Then, using a syringe pump, add ethyl diazoacetate (1.0 mmol, 1.0 equiv) in DCM (2.0 mL) over 1 hour at 0 °C.

  • Workup: Upon cessation of nitrogen gas evolution (visual bubbling stops), pass the mixture through neutral alumina to strip the copper salts. Analyze the crude mixture via GC-FID to determine the trans/cis ratio before column chromatography.

Application Scientist Insights

For drug development professionals scaling up cyclopropanation workflows:

  • If your target requires a donor/acceptor carbene (e.g., installing a fully substituted aromatic stereocenter), Rhodium is non-negotiable. The cost of Rh2​(DOSP)4​ is offset by its ability to operate at 0.1 mol% at scale[5].

  • If you are synthesizing simple building blocks from terminal alkenes , Copper-BOX systems provide the best ROI and are easily scalable without the need for cryogenic cooling.

  • If your substrate contains sensitive functional groups that are prone to side-reactions, or if you wish to generate the diazo intermediate in situ from a hydrazone to avoid hazardous isolations, Ruthenium porphyrin systems offer the highest operational safety and chemoselectivity[7].

References

  • Theoretical (DFT) Insights into the Mechanism of Copper-Catalyzed Cyclopropanation Reactions. Implications for Enantioselective Catalysis Journal of the American Chemical Society - ACS Publications[Link]

  • Guide to Enantioselective Dirhodium(II)-Catalyzed Cyclopropanation with Aryldiazoacetates National Institutes of Health (PMC)[Link]

  • Recent Advances in Catalytic Alkyne Transformation via Copper Carbene Intermediates National Institutes of Health (PMC)[Link]

  • Ruthenium(II) Porphyrin Catalyzed Cyclopropanation of Alkenes with Tosylhydrazones ResearchGate[Link]

  • Role of Additives to Overcome Limitations of Intermolecular Rhodium-Catalyzed Asymmetric Cyclopropanation Semantic Scholar[Link]

  • Enantioselective Dirhodium(II)-Catalyzed Cyclopropanations with Trimethylsilylethyl and Trichloroethyl Aryldiazoacetates National Institutes of Health (PMC)[Link]

  • Finding Opportunities from Surprises and Failures. Development of Rhodium-Stabilized Donor/Acceptor Carbenes and their Application to Catalyst-Controlled C—H Functionalization National Institutes of Health (PMC)[Link]

  • Cyclopropanation via Ruthenium-Derived Redox-Active Carbenes. Mechanistic Insights from Experiments and Computations Diva-Portal[Link]

Sources

Validation

A Comparative Guide to the Structural Validation of (2,2,3,3-Tetramethylcyclopropyl)methanamine by NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals In the landscape of novel chemical entities, particularly within the development of new pharmaceuticals and agrochemicals, the unambiguous confirmation of a...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of novel chemical entities, particularly within the development of new pharmaceuticals and agrochemicals, the unambiguous confirmation of a molecule's structure is a cornerstone of scientific rigor. The compound (2,2,3,3-Tetramethylcyclopropyl)methanamine, a primary amine featuring a sterically hindered cyclopropyl ring, presents a unique structural validation challenge. This guide provides an in-depth comparison of Nuclear Magnetic Resonance (NMR) spectroscopy with other key analytical techniques—Mass Spectrometry (MS) and Infrared (IR) Spectroscopy—for the definitive structural elucidation of this molecule. As Senior Application Scientists, our approach is rooted in a deep understanding of not just the "how" but the "why" of experimental design, ensuring a self-validating and authoritative analytical workflow.

The Subject: (2,2,3,3-Tetramethylcyclopropyl)methanamine

The structure of (2,2,3,3-Tetramethylcyclopropyl)methanamine is characterized by a highly substituted and strained three-membered ring directly attached to a methylamine moiety. This unique combination of a bulky, rigid cyclopropyl group and a flexible primary amine dictates its chemical and physical properties, and consequently, its spectral signature.

Structure:

The core of our analytical challenge lies in unequivocally confirming the connectivity and stereochemistry of this molecule. While several techniques can provide pieces of the puzzle, NMR spectroscopy, particularly in combination with other methods, offers the most comprehensive picture.

Predictive Analysis: The Expected Spectral Signature

In the absence of commercially available spectral data for (2,2,3,3-Tetramethylcyclopropyl)methanamine, we can predict its spectral characteristics based on established principles and data from analogous structures.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Connectivity

NMR spectroscopy is unparalleled in its ability to map the carbon-hydrogen framework of a molecule. For (2,2,3,3-Tetramethylcyclopropyl)methanamine, we anticipate the following key features:

¹H NMR Spectroscopy (Predicted)

The proton NMR spectrum is expected to be relatively simple, yet highly informative. The chemical shifts are influenced by the electron-withdrawing effect of the amine group and the unique electronic environment of the cyclopropyl ring.

Proton(s) Predicted Chemical Shift (ppm) Multiplicity Integration Rationale
-CH₂-NH₂~ 2.5 - 2.8Doublet2HThe methylene protons are adjacent to the electron-withdrawing amine group, shifting them downfield. They will be split by the single cyclopropyl proton.
Cyclopropyl -CH-~ 0.8 - 1.2Triplet1HThe methine proton on the cyclopropyl ring is in a shielded environment and will be split by the adjacent methylene protons.
-NH₂~ 1.0 - 2.0Broad Singlet2HThe chemical shift of amine protons can vary significantly due to hydrogen bonding and solvent effects. The signal is often broad and may not show clear coupling.
-CH₃ (x4)~ 0.9 - 1.1Two Singlets12H (6H each)The four methyl groups are diastereotopic due to the chiral center of the cyclopropyl ring, leading to two distinct singlet signals.

¹³C NMR Spectroscopy (Predicted)

The carbon NMR spectrum provides a direct count of the non-equivalent carbon atoms in the molecule.

Carbon(s) Predicted Chemical Shift (ppm) Rationale
-C H₂-NH₂~ 45 - 55The carbon attached to the nitrogen is deshielded.
Cyclopropyl -C H-~ 25 - 35The methine carbon of the cyclopropyl ring.
Quaternary Cyclopropyl C (CH₃)₂~ 20 - 30The two quaternary carbons of the cyclopropyl ring are equivalent.
-C H₃ (x4)~ 15 - 25The four methyl carbons will likely appear as two distinct signals due to their diastereotopic nature.
Mass Spectrometry (MS): The Molecular Weight and Fragmentation Puzzle

Mass spectrometry provides the molecular weight of the compound and valuable structural information through its fragmentation pattern. For (2,2,3,3-Tetramethylcyclopropyl)methanamine (Molecular Formula: C₈H₁₇N), the expected molecular weight is approximately 127.23 g/mol .

Expected Fragmentation Pattern:

  • Molecular Ion (M⁺): A peak at m/z = 127 will confirm the molecular weight. Due to the "Nitrogen Rule," an odd molecular weight is expected for a compound with a single nitrogen atom.[1][2]

  • Alpha-Cleavage: The most characteristic fragmentation for primary amines is the cleavage of the C-C bond alpha to the nitrogen atom.[3][4][5] This would result in the loss of the tetramethylcyclopropyl radical and the formation of a stable [CH₂=NH₂]⁺ ion at m/z = 30 , which is often the base peak.

  • Loss of Methyl Group: Fragmentation involving the loss of a methyl radical (•CH₃) from the cyclopropyl ring could lead to a peak at m/z = 112 (M-15).

Infrared (IR) Spectroscopy: The Functional Group Fingerprint

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule.

Expected Characteristic Peaks:

Functional Group Vibrational Mode Expected Wavenumber (cm⁻¹) Appearance
N-H (Primary Amine)Symmetric & Asymmetric Stretch3300 - 3500Two distinct, sharp to medium peaks.[6][7]
N-HBending (Scissoring)1590 - 1650Medium to strong, sharp peak.
C-H (Aliphatic)Stretching2850 - 3000Strong, sharp peaks.
C-NStretching1020 - 1250Medium to weak peak.
Cyclopropyl C-HStretching~3050A weak peak slightly above 3000 cm⁻¹, characteristic of C-H bonds on a cyclopropyl ring.

The region from 400 to 1500 cm⁻¹, known as the fingerprint region, will show a complex pattern of peaks unique to the overall molecular structure, which can be used for definitive identification by comparison to a known standard.[8][9][10][11][12]

Comparative Analysis: Choosing the Right Tool for the Job

While each technique provides valuable information, their strengths and limitations for the structural validation of (2,2,3,3-Tetramethylcyclopropyl)methanamine differ significantly.

Analytical Technique Strengths for this Molecule Limitations for this Molecule
NMR Spectroscopy - Provides a complete map of the C-H framework. - Confirms the presence and connectivity of the cyclopropyl ring, methyl groups, and the methanamine moiety. - Can distinguish between isomers. - 2D NMR techniques can provide unambiguous proof of structure.- Lower sensitivity compared to MS. - Requires a larger sample amount. - Amine proton signals can be broad and difficult to interpret.
Mass Spectrometry - High sensitivity, requiring very little sample. - Provides the exact molecular weight. - The characteristic m/z = 30 fragment strongly suggests a primary amine with a CH₂ group attached to the nitrogen.- Does not provide detailed connectivity information on its own. - Isomers can have very similar fragmentation patterns. - Does not directly probe the cyclopropyl ring structure.
Infrared Spectroscopy - Rapid and non-destructive. - Clearly identifies the primary amine functional group. - Can confirm the presence of aliphatic C-H bonds.- Provides limited information about the carbon skeleton. - Cannot distinguish between isomers with the same functional groups. - The fingerprint region requires a reference spectrum for confirmation.

Experimental Protocols

Protocol 1: NMR Spectroscopic Analysis
  • Sample Preparation: Dissolve 5-10 mg of (2,2,3,3-Tetramethylcyclopropyl)methanamine in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Tetramethylsilane (TMS) should be added as an internal standard (0 ppm).

  • ¹H NMR Acquisition:

    • Acquire a standard one-dimensional ¹H NMR spectrum.

    • Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.

    • Integrate all peaks to determine the relative proton ratios.

  • ¹³C NMR Acquisition:

    • Acquire a proton-decoupled ¹³C NMR spectrum to obtain a single peak for each unique carbon.

    • A larger number of scans will be required due to the low natural abundance of ¹³C.

  • (Optional but Recommended) 2D NMR Acquisition:

    • COSY (Correlation Spectroscopy): To establish ¹H-¹H coupling relationships, confirming the connectivity between the -CH₂- and -CH- protons.[1][7][13]

    • HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its directly attached carbon atom.[7]

    • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for confirming the connectivity of the quaternary carbons and the overall molecular skeleton.

Protocol 2: Mass Spectrometric Analysis
  • Sample Introduction: Introduce a dilute solution of the compound into the mass spectrometer, typically via direct infusion or after separation by gas chromatography (GC-MS) or liquid chromatography (LC-MS).

  • Ionization: Utilize Electron Ionization (EI) to induce fragmentation and provide a characteristic pattern. Electrospray Ionization (ESI) can also be used to primarily observe the molecular ion.

  • Data Analysis:

    • Identify the molecular ion peak to confirm the molecular weight.

    • Analyze the fragmentation pattern, looking for the characteristic m/z = 30 peak and other expected fragments.

Protocol 3: Infrared Spectroscopic Analysis
  • Sample Preparation: The sample can be analyzed as a neat liquid (if applicable) between two salt plates (e.g., NaCl or KBr) or as a dilute solution in a suitable solvent (e.g., CCl₄).

  • Data Acquisition: Obtain the IR spectrum over the range of 4000-400 cm⁻¹.

  • Data Analysis:

    • Identify the characteristic absorption bands for the N-H and C-H stretching and N-H bending vibrations.

    • Compare the fingerprint region to a reference spectrum if available.

Visualizing the Validation Workflow

The following diagram illustrates the logical flow of a comprehensive structural validation process, emphasizing the central role of NMR spectroscopy.

G cluster_0 Initial Characterization cluster_1 Core Structural Elucidation cluster_2 Unambiguous Confirmation MS Mass Spectrometry (Molecular Weight & Fragmentation) NMR_1D 1D NMR (¹H, ¹³C) (Basic Connectivity) MS->NMR_1D Confirms MW IR Infrared Spectroscopy (Functional Group ID) IR->NMR_1D Confirms Amine NMR_2D 2D NMR (COSY, HSQC, HMBC) (Definitive Structure) NMR_1D->NMR_2D Requires further confirmation Final Structurally Validated Compound NMR_2D->Final Structure Confirmed Synthesis Synthesized Compound (2,2,3,3-Tetramethylcyclopropyl)methanamine Synthesis->MS Synthesis->IR Synthesis->NMR_1D

Caption: Workflow for the structural validation of (2,2,3,3-Tetramethylcyclopropyl)methanamine.

Conclusion: An Integrated Approach is Key

For the unambiguous structural validation of (2,2,3,3-Tetramethylcyclopropyl)methanamine, no single technique is sufficient. While Mass Spectrometry provides a crucial starting point with molecular weight and key fragmentation data, and Infrared Spectroscopy quickly confirms the presence of the primary amine, it is NMR spectroscopy that provides the definitive evidence of the molecular architecture.

The combination of ¹H and ¹³C NMR reveals the precise connectivity of the carbon-hydrogen framework. For a molecule with the potential for isomerism and the unique structural features of a highly substituted cyclopropane, advanced 2D NMR techniques like COSY, HSQC, and HMBC are not merely optional but are essential for a truly self-validating and authoritative structural assignment. This integrated spectroscopic approach ensures the scientific integrity required for advancing research and development in the chemical and pharmaceutical sciences.

References

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons. [Link]

  • Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2008). Introduction to Spectroscopy (4th ed.). Cengage Learning. [Link]

  • Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier. [Link]

  • Keeler, J. (2010). Understanding NMR Spectroscopy (2nd ed.). John Wiley & Sons. [Link]

  • Shevyrin, V., et al. (2013). Identification and analytical properties of new synthetic cannabimimetics bearing 2,2,3,3-tetramethylcyclopropanecarbonyl moiety. Forensic Science International, 226(1-3), 62-73. [Link]

  • McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. [Link]

  • Sparkman, O. D. (2007). Mass Spectrometry Desk Reference. Global View Publishing. [Link]

  • Chemistry LibreTexts. (2022, July 3). 6.5: Amine Fragmentation. [Link]

  • Zuba, D., Geppert, B., Sekuła, K., & Żaba, C. (2013). [1-(Tetrahydropyran-4-ylmethyl)-1H-indol-3-yl]-(2,2,3,3-tetramethylcyclopropyl)methanone: a new synthetic cannabinoid identified on the drug market. Forensic science international, 229(1-3), e1-e7. [Link]

Sources

Comparative

The Cyclopropyl Effect in Drug Design: A Comparative Guide on Potency and Conformation

As a bioisostere, the cyclopropyl ring is one of the most versatile and frequently utilized structural motifs in modern medicinal chemistry[1]. While often introduced to improve metabolic stability, its most profound imp...

Author: BenchChem Technical Support Team. Date: March 2026

As a bioisostere, the cyclopropyl ring is one of the most versatile and frequently utilized structural motifs in modern medicinal chemistry[1]. While often introduced to improve metabolic stability, its most profound impact lies in its ability to geometrically lock a molecule into its bioactive conformation. This guide provides an objective, data-driven comparison of drug potency with and without a cyclopropyl moiety, detailing the thermodynamic causality behind the "cyclopropyl effect" and providing self-validating experimental protocols for evaluating these parameters.

Mechanistic Deep Dive: Why Cyclopropyl Enhances Potency

The addition of a cyclopropyl ring is not merely a steric adjustment; it fundamentally alters the thermodynamic and physicochemical profile of the drug candidate[1]. The causality behind its potency-enhancing effects rests on three pillars:

  • Thermodynamic Pre-organization (Entropy): Flexible alkyl chains (e.g., ethyl or propyl groups) exist in multiple conformational states in solution. Upon binding to a target receptor, the molecule must freeze into a single bioactive conformation, resulting in a significant and unfavorable loss of conformational entropy ( −TΔS ). The rigid cyclopropyl ring pre-organizes the molecule, drastically reducing this entropic penalty and yielding a more favorable overall free energy of binding ( ΔG ).

  • Stereoelectronic Interactions: The internal bond angles of cyclopropane (60°) induce high ring strain, forcing the C-C bonds to adopt enhanced π -character (sp²-like "banana bonds")[1]. This allows the cyclopropyl moiety to engage in weak π -stacking or favorable hydrophobic interactions with aromatic amino acid residues in the target's binding pocket.

  • Conformational Steering: Recent studies demonstrate that the presence of a cyclopropyl ring can exert a profound "cyclopropyl effect," sterically driving adjacent substituents (such as tert-butyl or heteroatoms) into specific axial conformations to minimize steric clash, thereby perfectly aligning them with the target's binding pocket[2].

CyclopropylLogic Root Cyclopropyl Moiety Conformation Conformational Restriction Root->Conformation Metabolism Metabolic Stability Root->Metabolism Physicochem Physicochemical Properties Root->Physicochem Entropy Reduced Entropy Loss (Thermodynamic Gain) Conformation->Entropy Axial Drives Axial Substitution Conformation->Axial CYP Steric Shielding from CYP450 Metabolism->CYP Lipophilicity Optimized LLE (Lipophilic Efficiency) Physicochem->Lipophilicity Potency Enhanced Target Potency & PK Entropy->Potency Axial->Potency CYP->Potency Lipophilicity->Potency

Caption: Logical framework of how the cyclopropyl moiety enhances drug potency and pharmacokinetics.

Comparative Case Studies

Case Study 1: Fluoroquinolones (Ciprofloxacin vs. Norfloxacin)

A classic demonstration of the cyclopropyl effect is observed in the fluoroquinolone class of antibiotics, which target bacterial DNA gyrase. Norfloxacin utilizes an N1-ethyl group, whereas Ciprofloxacin utilizes an N1-cyclopropyl group.

The cyclopropyl ring in ciprofloxacin fits precisely into the hydrophobic pocket formed by the DNA gyrase-DNA cleavage complex. Because the cyclopropyl group is rigid, ciprofloxacin suffers a much lower entropic penalty upon binding compared to the freely rotating ethyl group of norfloxacin. This translates directly to superior target inhibition[3].

Table 1: Comparative Potency against E. coli DNA Gyrase

Drug N1-Substituent E. coli DNA Gyrase IC₅₀ (µM) Relative Potency
Norfloxacin Ethyl 0.93 1.0x (Baseline)

| Ciprofloxacin | Cyclopropyl | 0.40 | ~2.3x Increase |

Data derived from comparative enzymatic assays of fluoroquinolone hybrids[3].

Case Study 2: IDO1 Inhibitors (Potency & Pharmacokinetics)

In the development of tetrahydronaphthyridine-based Indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors, researchers faced rapid oxidative metabolism and suboptimal potency with methyl-substituted variants. By fusing a cyclopropyl ring onto the core scaffold, the molecule was forced into a trajectory that pointed directly toward a lipophilic pocket (Tyr-126) in the IDO1 enzyme[4].

This structural modification not only shielded the molecule from CYP-mediated oxidation but also drastically improved the human whole blood (hWB) potency by locking the bioactive conformation[4].

Table 2: Impact of Cyclopropyl Fusion on IDO1 Inhibitor Potency and PK

Compound Structural Feature hWB IC₅₀ (nM) Dog t₁/₂ (hours)
Compound 4 Methyl-substituted 64 3.8

| Compound 6 | Cyclopropyl-fused | 16 | 9.0 |

Data highlights a 4-fold increase in potency and a >2-fold extension in half-life[4].

Experimental Methodologies

To objectively validate the potency and stability differences imparted by a cyclopropyl moiety, the following self-validating experimental workflows must be employed.

Protocol 1: DNA Gyrase Supercoiling Inhibition Assay

This assay measures the ATP-dependent conversion of relaxed pBR322 plasmid DNA to its supercoiled form.

Self-Validating Logic: The assay is designed with internal controls to ensure causality. A Vehicle Control (DMSO) proves baseline enzyme activity. A Negative Control (No ATP) proves that supercoiling is strictly energy-dependent and not an artifact of DNA-drug aggregation. A Positive Control (Ciprofloxacin) provides a benchmark for IC₅₀ calibration.

  • Reaction Preparation: In a sterile microcentrifuge tube, combine 35 µL of assay buffer (35 mM Tris-HCl pH 7.5, 24 mM KCl, 4 mM MgCl₂, 2 mM DTT, 1.8 mM spermidine, 0.1 mg/mL BSA).

  • Substrate Addition: Add 0.5 µg of relaxed pBR322 plasmid DNA.

  • Drug Incubation: Add the test compound (e.g., Norfloxacin or Ciprofloxacin) at varying concentrations (0.1 µM to 10 µM). Incubate at room temperature for 10 minutes to allow pre-equilibrium binding.

  • Enzyme & ATP Initiation: Add 1 U of E. coli DNA gyrase and initiate the reaction by adding 1 mM ATP.

  • Incubation: Incubate the mixture at 37°C for exactly 30 minutes.

  • Termination: Stop the reaction by adding 10 µL of a stop solution (50% glycerol, 0.25% bromophenol blue, 10% SDS) and 1 µL of Proteinase K (20 mg/mL) to digest the gyrase. Incubate for an additional 15 minutes at 37°C.

  • Quantification: Resolve the DNA topoisomers on a 1% agarose gel (without ethidium bromide) at 3 V/cm for 3 hours. Post-stain with SYBR Safe, image, and quantify the supercoiled band intensity via densitometry to calculate the IC₅₀.

DNA_Gyrase_Workflow Step1 Prepare Relaxed pBR322 DNA Step2 Add DNA Gyrase + ATP + Drug Step1->Step2 Step3 Incubate 37°C (30 mins) Step2->Step3 Step4 Stop Reaction (SDS/Proteinase K) Step3->Step4 Step5 Agarose Gel Electrophoresis Step4->Step5 Step6 Quantify Supercoiled vs Relaxed DNA Step5->Step6

Caption: Step-by-step workflow for the self-validating DNA gyrase supercoiling inhibition assay.

Protocol 2: Human Liver Microsome (HLM) Stability Assay

To verify that the cyclopropyl group resists CYP450-mediated oxidation better than its alkyl counterparts, an HLM assay is utilized.

Self-Validating Logic: The assay includes Verapamil as a high-clearance positive control (validating that the microsomes are metabolically active) and Warfarin as a low-clearance negative control (validating that non-CYP degradation is absent).

  • Microsome Preparation: Dilute Human Liver Microsomes to a final protein concentration of 0.5 mg/mL in 100 mM potassium phosphate buffer (pH 7.4) containing 3 mM MgCl₂.

  • Compound Spiking: Add the test compound (1 µM final concentration, keeping organic solvent <0.5%). Pre-incubate at 37°C for 5 minutes.

  • Initiation: Initiate the metabolic reaction by adding NADPH to a final concentration of 1 mM.

  • Time-Course Sampling: At specific time points (0, 5, 15, 30, and 60 minutes), extract a 50 µL aliquot.

  • Quenching: Immediately quench the extracted aliquot in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

  • Analysis: Centrifuge at 4000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to determine the intrinsic clearance ( CLint​ ) and in vitro half-life ( t1/2​ ).

Sources

Validation

analysis of metabolic stability of cyclopropyl-containing compounds

An In-Depth Guide to the Metabolic Stability of Cyclopropyl-Containing Compounds Authored by a Senior Application Scientist Introduction: The Strategic Value of a Strained Ring in Drug Design The cyclopropyl group, a thr...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Guide to the Metabolic Stability of Cyclopropyl-Containing Compounds

Authored by a Senior Application Scientist

Introduction: The Strategic Value of a Strained Ring in Drug Design

The cyclopropyl group, a three-membered carbocycle, has transitioned from a niche structural motif to a cornerstone in modern medicinal chemistry.[1][2] Its incorporation into drug candidates is a strategic decision, often aimed at enhancing potency, modulating physicochemical properties, and, most notably, improving metabolic stability.[3][4][5] The unique architecture of the cyclopropyl ring—with its significant ring strain (approx. 27.5 kcal/mol), shorter and stronger C-H bonds, and enhanced p-character in its C-C bonds—confers properties that are highly attractive to drug designers.[1][2][3]

One of the most compelling reasons for its use is the potential to "block" sites of metabolism. The high C-H bond dissociation energy makes the cyclopropyl moiety inherently less susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes, which is a primary route of degradation for many drugs.[1][6] By replacing metabolically vulnerable groups (like ethyl or isopropyl) with a cyclopropyl ring, medicinal chemists can strategically divert metabolism, reduce clearance, and improve a compound's pharmacokinetic profile.[3][6] A classic example is pitavastatin, where the cyclopropyl group helps steer metabolism away from the highly variable CYP3A4 enzyme, thereby reducing the potential for drug-drug interactions (DDIs).[6]

However, the metabolic fate of the cyclopropyl group is not always one of inertness. Depending on its chemical context, particularly when attached to a nitrogen atom (a cyclopropylamine), this strained ring can be a metabolic liability, leading to bioactivation and the formation of reactive metabolites.[6][7] This guide provides a comprehensive analysis of the metabolic dichotomy of cyclopropyl-containing compounds, comparing their stability against alternatives and detailing the experimental methodologies required to rigorously assess their metabolic fate.

The Metabolic Dichotomy: Stability vs. Bioactivation

The decision to incorporate a cyclopropyl group must be weighed against its potential metabolic pathways. While it often serves as a metabolic shield, under certain circumstances, it can be metabolized, sometimes leading to undesirable outcomes.

Mechanism of Enhanced Stability

The primary reason for the enhanced stability of many cyclopropyl groups is their resistance to CYP-mediated hydrogen atom abstraction, the initial and often rate-limiting step in the oxidation of many alkyl groups.[6] The C-H bonds on a cyclopropane ring are stronger and less accessible than those on a comparable linear or branched alkyl chain, increasing the energetic barrier for this reaction.[3][6] This makes the cyclopropyl group an excellent bioisostere for moieties like gem-dimethyl or isopropyl groups when the goal is to block a known metabolic hotspot.

Pathways of Metabolism and Bioactivation

Despite its general stability, the cyclopropyl ring is not metabolically invincible. The most significant liability arises in cyclopropylamines . Cytochrome P450 enzymes, particularly isoforms like CYP1A2 and CYP3A4, can oxidize the cyclopropylamine moiety.[6] This process can lead to ring-opening and the formation of reactive intermediates that can covalently bind to cellular macromolecules, such as proteins, a mechanism associated with potential toxicity.[6]

The well-documented hepatotoxicity of the antibiotic trovafloxacin is a cautionary tale linked to the CYP-mediated bioactivation of its cyclopropylamine group, which results in the formation of reactive, ring-opened intermediates.[6] In other cases, NADPH-dependent oxidation of a cyclopropyl moiety has been shown to produce hydroxylated metabolites and glutathione (GSH) conjugates, the latter being a clear indicator of reactive metabolite formation.[6]

Therefore, the chemical neighborhood of the cyclopropyl ring is a critical determinant of its metabolic fate.

Caption: The dual metabolic potential of the cyclopropyl group in drug design.

Comparative Analysis: Cyclopropyl vs. Alternative Alkyl Groups

To illustrate the practical implications of using a cyclopropyl group, consider a hypothetical lead compound with a metabolically liable ethyl group. Replacing this group with alternatives can have a profound impact on its metabolic stability, typically measured as in vitro intrinsic clearance (CLint). A lower CLint value signifies slower metabolism and greater stability.[8]

Functional GroupTypical Metabolic PathwayExpected Relative CLint (in HLM*)Rationale
Ethyl CYP-mediated ω- and (ω-1)-hydroxylationHighReadily accessible C-H bonds are susceptible to oxidation.
Isopropyl CYP-mediated hydroxylation at the tertiary carbonModerate to HighThe tertiary C-H bond is activated but can be sterically hindered.
tert-Butyl Generally stable, can undergo hydroxylationLowLacks easily abstractable hydrogens, sterically hindered. Can be bulky.
Cyclopropyl Generally stable, potential for ring oxidationLow High C-H bond dissociation energy reduces susceptibility to oxidation.[1]

*HLM: Human Liver Microsomes. The table presents a generalized comparison; actual results are compound-dependent.

This comparison underscores the value proposition of the cyclopropyl group: it often provides the metabolic robustness of a tert-butyl group without the same steric bulk, making it a more versatile tool for optimizing a compound's structure-activity relationship (SAR) and ADME properties.[1]

Experimental Guide: Assessing Metabolic Stability In Vitro

Determining the metabolic stability of a new chemical entity (NCE) is a critical step in drug discovery.[8][9] In vitro assays using liver fractions are the workhorse for this evaluation, providing cost-effective and high-throughput methods to predict in vivo clearance.[10][11] The two most common systems are liver microsomes and hepatocytes.

  • Liver Microsomes: These are vesicles of the endoplasmic reticulum and contain a high concentration of Phase I metabolic enzymes, such as CYPs and flavin-containing monooxygenases (FMOs).[11][12] They are ideal for assessing Phase I metabolic stability but lack Phase II enzymes.

  • Hepatocytes: These are intact liver cells and are considered the "gold standard" for in vitro metabolism studies as they contain the full complement of Phase I and Phase II metabolic enzymes and cofactors, as well as functional transporters.[10][11]

Protocol: Liver Microsomal Stability Assay

This protocol details a standard procedure to determine the in vitro half-life (t½) and intrinsic clearance (CLint) of a cyclopropyl-containing compound.

1. Reagent and Solution Preparation:

  • Test Compound Stock: Prepare a 10 mM stock solution of the test compound in DMSO.

  • Liver Microsomes: Use pooled human liver microsomes (HLM). On the day of the experiment, thaw quickly at 37°C and dilute to a working concentration of 1 mg/mL in 0.1 M phosphate buffer (pH 7.4). Keep on ice.[13]

  • NADPH Regenerating System (Cofactor): Prepare a solution containing NADPH, glucose-6-phosphate (G6P), and glucose-6-phosphate dehydrogenase (G6PDH) in phosphate buffer. The cofactor is essential to initiate and sustain the activity of CYP enzymes.[14]

  • Positive Controls: Prepare working solutions of compounds with known metabolic fates (e.g., a high-clearance compound like verapamil and a low-clearance compound like warfarin).

  • Termination Solution: Acetonitrile containing an internal standard (a structurally unrelated, stable compound used for LC-MS/MS normalization). This solution stops the enzymatic reaction by precipitating proteins.[15]

2. Experimental Workflow:

Caption: Step-by-step workflow for the in vitro microsomal stability assay.

3. Incubation Procedure:

  • In a 96-well plate, add the diluted microsomes and the test compound (final concentration typically 1 µM).

  • Crucial Control: For each compound, prepare a parallel incubation without the NADPH cofactor (-NADPH). This control is essential to distinguish between enzymatic degradation and chemical instability.[14]

  • Pre-incubate the plate at 37°C for 5-10 minutes to bring the components to the reaction temperature.[16]

  • Initiate the reaction by adding the pre-warmed NADPH regenerating system. The T=0 time point is taken by immediately adding termination solution to a set of wells.

  • Incubate the plate at 37°C, shaking gently. At subsequent time points (e.g., 5, 15, 30, 45 minutes), terminate the reaction in the respective wells by adding the cold termination solution.[14][17]

4. Sample Analysis and Data Interpretation:

  • After termination, centrifuge the plate to pellet the precipitated microsomal proteins.

  • Transfer the supernatant to a new plate for analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[18][19]

  • LC-MS/MS is used to quantify the remaining concentration of the parent compound at each time point, relative to the stable internal standard.[18][20]

  • The percentage of the parent compound remaining is plotted against time. The slope of the natural log of this plot gives the rate of elimination (k).

  • The in vitro half-life (t½) is calculated as: t½ = 0.693 / k

  • The intrinsic clearance (CLint) is calculated using the half-life and the reaction conditions: CLint (µL/min/mg protein) = (0.693 / t½) * (1 / mg/mL protein) [8][11]

A compound with a long t½ and a low CLint is considered metabolically stable in the tested system. This data is invaluable for ranking compounds in lead optimization and for predicting in vivo hepatic clearance.

Conclusion and Future Outlook

The cyclopropyl group is a powerful tool in the medicinal chemist's armamentarium, valued for its ability to confer conformational rigidity, enhance potency, and, frequently, improve metabolic stability.[3][5] Its success is largely due to the inherent strength of its C-H bonds, which resist common CYP-mediated oxidative metabolism.[6] However, this stability is not universal. The presence of an adjacent amine can transform this metabolic shield into a liability, creating a pathway for bioactivation that must be carefully evaluated.[6][7]

Rigorous experimental evaluation using in vitro systems like liver microsomes and hepatocytes is therefore non-negotiable.[10][12] A well-designed metabolic stability assay, complete with appropriate controls and analyzed by sensitive LC-MS/MS techniques, provides the critical data needed to understand a compound's fate.[18] This allows drug discovery teams to make informed decisions, selecting candidates with optimal pharmacokinetic profiles and minimizing the risk of toxicity driven by metabolic activation. As analytical techniques continue to improve, our ability to predict the complex metabolic story of functional groups like cyclopropane will only become more precise, leading to the development of safer and more effective medicines.

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Safety & Regulatory Compliance

Safety

(2,2,3,3-Tetramethylcyclopropyl)methanamine proper disposal procedures

Welcome to this technical safety briefing. As a Senior Application Scientist, I frequently consult with drug development teams on the logistical and safety challenges of handling sterically hindered amines.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to this technical safety briefing. As a Senior Application Scientist, I frequently consult with drug development teams on the logistical and safety challenges of handling sterically hindered amines. (2,2,3,3-Tetramethylcyclopropyl)methanamine (CAS: 67358-15-0) is highly prized in medicinal chemistry for imparting metabolic stability and lipophilicity to pharmacophores[1][2]. However, these exact structural benefits significantly elevate its hazard profile, requiring precise, causality-driven operational and disposal protocols[3].

Below is the comprehensive, step-by-step guidance for the safe handling, spill response, and final disposal of this chemical.

Chemical Profile & Mechanistic Hazard Analysis

To design a safe operational workflow, we must first understand the physical and chemical mechanics that drive the hazards of (2,2,3,3-Tetramethylcyclopropyl)methanamine.

Table 1: Quantitative Hazard Profile and Mechanistic Rationale

Property / Hazard ClassValue / IndicatorMechanistic Rationale
Molecular Weight 127.23 g/mol Low molecular weight contributes to a higher vapor pressure, presenting a severe inhalation hazard at room temperature[2].
Lipophilicity HighThe bulky, non-polar tetramethylcyclopropyl group enhances rapid dermal penetration, increasing systemic toxicity risks via skin absorption.
Corrosivity Skin Corr. 1B / Eye Dam. 1The primary amine acts as a strong Lewis base, rapidly abstracting protons from tissue water and hydrolyzing cellular proteins, leading to liquefaction necrosis[4].
Chemical Reactivity ExothermicThe unshared electron pair on the nitrogen is highly nucleophilic, reacting violently with acids, oxidizing agents, and acid chlorides[4].

Routine Waste Segregation and Collection Workflow

The disposal of aliphatic amines requires strict segregation to prevent catastrophic in-lab reactions. A well-documented hazard in chemical disposal is the inadvertent mixing of aliphatic amines with halogenated solvents (e.g., dichloromethane, 1,2-dichloroethane) in waste carboys[5]. This mixture undergoes a Menschutkin reaction—a nucleophilic substitution that forms quaternary ammonium salts. This reaction is highly exothermic and can generate sufficient heat and pressure to melt or explosively rupture standard waste containers[5].

Step-by-Step Collection Protocol:

  • Container Selection: Select a dedicated, chemically compatible High-Density Polyethylene (HDPE) waste carboy.

    • Causality: Amines corrode many metals, and glass containers pose a severe shrapnel risk if unintended pressurization occurs from off-gassing.

  • Strict Segregation: Label the container explicitly for "Non-Halogenated Basic Organic Waste." Ensure zero cross-contamination with halogenated solvents, acids, or oxidizers.

  • Transfer Operations: Perform all waste transfers inside a certified chemical fume hood. Use a grounded, vented funnel to slowly decant the liquid, minimizing aerosolization and static charge buildup.

  • Validation Step (Self-Validating System): Before sealing the carboy, lightly touch the exterior of the container (while wearing appropriate thermal/chemical PPE). If the container feels warm, an exothermic reaction is occurring. Immediately leave the container unsealed in the fume hood, lower the sash, and notify Environmental Health and Safety (EHS).

  • Storage: Cap the container with a pressure-relieving vented cap. Store in secondary containment away from direct sunlight and heat sources.

Emergency Spill Response and Neutralization

In the event of an accidental release, immediate containment is critical to prevent respiratory exposure and environmental contamination[6].

Step-by-Step Spill Protocol:

  • Evacuation and PPE: Evacuate non-essential personnel. Responders must don a chemical-resistant suit, heavy-duty butyl rubber gloves, and a full-face respirator equipped with ABEK (amine-specific) filter cartridges.

  • Containment: Surround the spill perimeter with an inert, non-combustible absorbent such as dry sand or vermiculite[4][6].

    • Causality: Combustible absorbents like sawdust must be avoided, as the heat of absorption combined with the amine's flammability can ignite a fire.

  • Controlled Neutralization: Slowly apply a weak acid solution (e.g., 5% citric acid or sodium bisulfate) to the spill.

    • Causality: Using a strong acid (like HCl) will trigger a violent exothermic neutralization, instantly vaporizing the amine and creating a massive toxic gas cloud. A weak acid safely protonates the amine, converting it into a non-volatile, water-soluble salt.

  • Validation Step (Self-Validating System): Use pH indicator paper on the absorbed mixture. The neutralization is complete and safe for transport when the pH reads consistently between 6.0 and 8.0.

  • Collection and Decontamination: Shovel the neutralized slurry into a wide-mouth HDPE bucket using non-sparking tools[6]. Wash the underlying surface with water and a mild detergent, collecting all rinsate as hazardous aqueous waste.

Final Disposal and Environmental Compliance

Laboratory EHS teams must not flush (2,2,3,3-Tetramethylcyclopropyl)methanamine down the sanitary sewer due to its toxicity to aquatic life and resistance to standard biological degradation in municipal water treatment plants[4].

The EPA-mandated method for the final destruction of bulk aliphatic amines is high-temperature incineration[7]. Because the combustion of nitrogen-rich compounds generates toxic nitrogen oxide (NOx) gases, the disposal must occur at a permitted commercial hazardous waste facility equipped with an afterburner and a highly efficient NOx scrubbing system[7][8].

Visual Workflow

G Start Operation with (2,2,3,3-Tetramethylcyclopropyl)methanamine Spill Accidental Spill? Start->Spill SpillResp Spill Response Protocol (Evacuate, PPE, Absorb) Spill->SpillResp Yes WasteGen Routine Waste Generation Spill->WasteGen No Collection Collect in HDPE Container (No Metal/Glass) SpillResp->Collection Segregation Segregate from Acids, Oxidizers & Halogens WasteGen->Segregation Segregation->Collection Labeling Label: Hazardous Waste (Corrosive/Toxic Amine) Collection->Labeling EHSPickup EHS Waste Transfer Labeling->EHSPickup Incineration EPA-Permitted Incineration with NOx Scrubbing EHSPickup->Incineration

Figure 1: Lifecycle and decision-tree workflow for handling and disposal of aliphatic amine waste.

References

  • Local Pharma Guide. "CAS NO. 67358-15-0 | C8H18ClN - (2,2,3,3-TETRAMETHYLCYCLOPROPYL)METHANAMINE HYDROCHLORIDE." Available at:[Link]

  • University of Wisconsin–Madison. "Chapter 7 Chemical Disposal Procedures." Environment, Health & Safety. Available at:[Link]

  • U.S. Environmental Protection Agency (EPA). "Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds." Available at: [Link]

  • European Commission. "Best Available Techniques (BAT) Reference Document for the Manufacture of Organic Fine Chemicals." Available at:[Link]

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